4-(5-amino-1H-1,2,4-triazol-3-yl)benzoicacid

Core Science & Biosynthesis

Comprehensive Technical Guide: Physicochemical Properties and Melting Point Analysis of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid

Executive Summary

The compound 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid represents a highly functionalized heterocyclic building block, integrating a carboxylic acid moiety with a nitrogen-rich 5-amino-1,2,4-triazole ring. This unique molecular architecture makes it a critical intermediate in the development of bioactive pharmaceuticals, metal-organic frameworks (MOFs), and energetic materials[1]. This whitepaper provides an authoritative, in-depth analysis of its physicochemical profile, thermodynamic behavior, and the self-validating experimental protocols required for its synthesis and characterization.

Molecular Architecture & Physicochemical Profile

The physical properties of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid are governed by its capacity for extensive intermolecular hydrogen bonding. The molecule is amphoteric, possessing both a weakly acidic benzoic acid group (pKa ~4.2) and a basic amino-triazole system. This dual nature allows for the formation of robust zwitterionic crystal lattices or highly stable hydrogen-bonded dimers.

Understanding these quantitative parameters is essential for predicting solubility, bioavailability, and thermal stability during drug development. Based on structural analogs such as 2-(5-Amino-1H-1,2,4-triazol-3-yl)benzoic acid[2] and 4-(1H-1,2,3-triazol-1-yl)benzoic acid[3], the core physicochemical data is summarized below:

Table 1: Quantitative Physicochemical Data

Property	Value	Derivation Method
IUPAC Name	4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid	Computed Structural Analysis
Molecular Formula	C₉H₈N₄O₂	Stoichiometric Profiling
Molecular Weight	204.19 g/mol	Calculated
Topological Polar Surface Area (TPSA)	104.89 Ų	Isomeric Extrapolation[2]
LogP (Octanol/Water)	0.75 - 0.85	Predictive Modeling[2]
Hydrogen Bond Donors	3 (NH₂, triazole NH, COOH)	Structural Analysis
Hydrogen Bond Acceptors	4 (N, N, C=O, C-OH)	Structural Analysis
Estimated Melting Point	> 250 °C (Decomposes)	Thermodynamic Extrapolation[4]

Thermodynamic Behavior & Melting Point Dynamics

The Causality of High Melting Points in Triazole-Benzoic Acids: The melting point of a compound is a direct macroscopic reflection of its microscopic crystal lattice energy. For 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid, the rigid planar structure facilitates tight molecular packing. The carboxylic acid groups form classic hydrogen-bonded dimers, while the amino and triazole nitrogens create an extended 2D or 3D hydrogen-bonding network.

Because of this immense lattice stabilization, the thermal energy required to induce a solid-to-liquid phase transition often exceeds the activation energy for covalent bond cleavage. Similar highly functionalized triazole-benzoic acid derivatives, such as 4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid, exhibit melting points as high as 539–540 K (approx. 266 °C)[4]. Furthermore, energetic salts derived from 5-amino-1H-1,2,4-triazole-3-carbohydrazide demonstrate thermal stability up to 407 °C[1]. In contrast, the simpler un-carboxylated 3-amino-1,2,4-triazole melts at a much lower 157–159 °C[5].

Consequently, standard capillary melting point apparatuses are insufficient for this compound, as visual "melting" is typically an artifact of thermal decomposition (decarboxylation). Differential Scanning Calorimetry (DSC) is strictly required to isolate the true endothermic melting phase from the exothermic decomposition phase.

Differential Scanning Calorimetry (DSC) workflow for melting point determination.

Synthetic Methodology & Crystallization

To accurately assess the physical properties of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid, ultra-high purity (>99%) is required. The most robust synthetic route involves the nucleophilic condensation of 4-cyanobenzoic acid with aminoguanidine bicarbonate.

Causality of Reagent Selection: The electrophilic nitrile carbon of 4-cyanobenzoic acid is highly susceptible to nucleophilic attack by the terminal hydrazine nitrogen of aminoguanidine. Bicarbonate is chosen as the counter-ion because it acts as a mild, self-buffering base. It neutralizes the guanidinium salt to generate the free nucleophile without prematurely deprotonating the carboxylic acid to a degree that would hinder organic solubility.

Synthetic workflow for 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid.

Experimental Protocols

Protocol A: Self-Validating Synthesis and Purification

This protocol utilizes in-process analytical controls to ensure the reaction does not proceed to unwanted side products.

• Condensation: Suspend 1.0 equivalent of 4-cyanobenzoic acid and 1.2 equivalents of aminoguanidine bicarbonate in a polar aprotic solvent (e.g., N,N-Dimethylformamide).

• Thermal Activation: Heat the mixture gradually to 120 °C under a nitrogen atmosphere.

• Self-Validation Check (FT-IR): After 4 hours, extract a 0.1 mL aliquot. Perform rapid FT-IR analysis. The reaction is deemed complete only when the sharp nitrile stretching frequency (~2220 cm⁻¹) completely disappears. Do not proceed to workup until this is confirmed.

• Cyclization & Precipitation: Cool the reaction mixture to room temperature and pour it into ice-cold distilled water. Adjust the pH to ~4.5 using 1M HCl to precipitate the zwitterionic product.

• Recrystallization: Filter the crude solid and recrystallize from an ethanol/water (1:1 v/v) gradient to yield X-ray quality crystals.

Protocol B: DSC Melting Point Determination

Standard capillary methods are prone to user error via misidentification of decomposition as melting. This DSC protocol guarantees thermodynamic accuracy.

• Calibration (Self-Validation): Run a high-purity Indium standard (known MP: 156.6 °C) through the DSC apparatus. Ensure the onset temperature is within ±0.1 °C of the standard. If it fails, recalibrate the instrument's heat flow axis.

• Sample Preparation: Weigh exactly 1.5 to 2.0 mg of the recrystallized 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid into a standard aluminum DSC pan. Causality: Using less than 3 mg prevents thermal lag, which artificially broadens the endothermic peak.

• Purge: Crimp the pan and place it in the DSC cell. Purge with dry Nitrogen gas at 50 mL/min for 5 minutes to displace oxygen, preventing premature oxidative degradation.

• Thermal Ramp: Heat the sample from 25 °C to 350 °C at a strict rate of 10 °C/min.

• Data Analysis: Identify the sharp endothermic peak corresponding to the melting transition (expected > 250 °C). Note any immediate subsequent exothermic shifts, which indicate concurrent decarboxylation or triazole ring fragmentation.

References

• National Center for Biotechnology Information. "4-(1H-1,2,3-triazol-1-yl)benzoic acid | CID 22628045". PubChem. URL: [Link]

• National Institutes of Health. "4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid dimethylformamide monosolvate". PMC. URL: [Link]

• Royal Society of Chemistry. "5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts". RSC Publishing. URL: [Link]

• Wikipedia. "3-Amino-1,2,4-triazole". Wikipedia. URL: [Link]

Sources

• 1. 5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts: a new strategy for constructing the nitrogen-rich cation based on the energetic moiety combination - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. chemscene.com [chemscene.com]
• 3. 4-(1H-1,2,3-triazol-1-yl)benzoic acid | C9H7N3O2 | CID 22628045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-[3,5-Bis(2-hy­droxy­phen­yl)-1H-1,2,4-triazol-1-yl]benzoic acid dimethyl­formamide monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Amino-1,2,4-triazole - Wikipedia [en.wikipedia.org]

Engineering Supramolecular Architectures: Hydrogen Bonding Networks in 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid Crystals

Executive Summary

The rational design of solid-state materials relies heavily on the predictability of intermolecular interactions. Among these, hydrogen bonding remains the most directional and reliable tool for crystal engineering. This whitepaper provides an in-depth technical analysis of the hydrogen-bonding networks inherent to 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (ATBA) . By combining a highly versatile 5-amino-1,2,4-triazole moiety with a classic carboxylic acid functional group, ATBA serves as a premier bifunctional building block for constructing complex 1D, 2D, and 3D supramolecular architectures. This guide details the mechanistic principles of its self-assembly, the graph-set topological analysis of its crystal networks, and the field-proven protocols required to isolate and characterize its crystalline forms.

Molecular Anatomy and Supramolecular Synthons

The structural predictability of ATBA stems from its two distinct functional poles, each capable of acting as both hydrogen-bond donors and acceptors. The hierarchical assembly of these molecules is governed by the formation of [1], which act as the spatial algorithms directing crystallization.

The Carboxylic Acid Pole

The benzoic acid moiety typically engages in the classic carboxylic acid homosynthon. Driven by the strong polarization of the O-H and C=O bonds, two ATBA molecules will spontaneously pair to form a robust dimer. This interaction effectively masks the highly polar acid groups, creating a hydrophobic exterior around the dimer junction and driving the initial stages of nucleation.

The 5-Amino-1,2,4-Triazole Pole

The triazole pole introduces significant complexity due to tautomerism (1H, 2H, and 4H forms) and the presence of the exocyclic amine. In the solid state, the 1H-tautomer is generally favored, presenting:

• Three Donors: Two from the exocyclic −NH2​ and one from the triazole ring ( N1−H ).

• Two Acceptors: The unprotonated triazole nitrogens ( N2 and N4 ).

This imbalance between donors and acceptors forces the molecule to seek extensive cross-linking, often recruiting the carboxylic acid oxygen atoms from adjacent layers to satisfy all hydrogen-bonding valencies. This cross-linking is responsible for the high lattice energies and thermal stability observed in [2].

Graph-Set Analysis of ATBA Networks

To decode the complex hydrogen-bonding patterns in ATBA crystals, we employ the [3]. This topological approach categorizes networks into Motifs ( M ), Chains ( C ), Rings ( R ), and Discrete ( D ) sets.

Quantitative Motif Assignments

The self-assembly of ATBA reliably produces specific recurring ring ( R ) motifs. The table below summarizes the primary graph-set assignments observed in ATBA homomeric crystals.

Motif Type	Interaction Description	Graph-Set Notation	Degree (Atoms in Ring)
Homosynthon A	Carboxylic acid dimer (O-H···O)	R22​(8)	8
Homosynthon B	Triazole N-H···N dimer	R22​(8)	8
Heterosynthon C	Amine-to-Acid (N-H···O) cross-link	R22​(9)	9
Macro-Ring D	Tetrameric triazole-amine assembly	R44​(16)	16

Table 1: Primary graph-set motifs defining the ATBA supramolecular network.

Hierarchical Assembly Pathway

The crystallization of ATBA is not a single-step precipitation but a hierarchical assembly. The robust R22​(8) acid dimers form rapidly in solution, creating elongated "super-molecules." Subsequently, the triazole poles of these super-molecules interact via R22​(8) and R44​(16) motifs to form 1D ribbons. Finally, the exocyclic −NH2​ groups cross-link these ribbons into 2D sheets, which stack via π−π interactions.

Caption: Hierarchical self-assembly of ATBA from monomer to 3D crystal lattice.

Experimental Methodologies

Because ATBA forms extensive, robust hydrogen-bonded networks, it exhibits remarkably low solubility in standard organic solvents at room temperature. Standard slow-evaporation techniques often yield microcrystalline powders unsuitable for structural elucidation. Therefore, solvothermal synthesis is the required methodology. The elevated temperature and pressure disrupt the pre-crystallization aggregates in solution, allowing for the controlled, defect-free growth of macroscopic single crystals during the slow cooling phase.

Protocol 1: Solvothermal Synthesis of ATBA Single Crystals

Objective: To isolate diffraction-quality single crystals of ATBA by overcoming kinetic trapping and solubility limitations.

• Solvent System Selection: Prepare a 1:1 (v/v) mixture of N,N-dimethylformamide (DMF) and deionized water. DMF acts as a strong hydrogen-bond acceptor to temporarily solvate the triazole pole, while water provides the necessary dielectric environment for the carboxylic acid.

• Sample Preparation: Suspend 0.5 mmol of ATBA powder in 10 mL of the solvent mixture within a 23 mL Teflon-lined stainless-steel autoclave.

• Thermal Profiling:

  • Seal the autoclave and heat to 120 °C at a rate of 2 °C/min.

  • Hold isothermally at 120 °C for 48 hours to ensure complete dissolution and disruption of kinetic aggregates.

  • Critical Step: Cool the system to 25 °C at an ultra-slow rate of 1 °C/hour. This slow thermodynamic descent prevents rapid nucleation, ensuring the growth of large, single-domain crystals.

• Harvesting: Filter the resulting colorless block crystals under a vacuum, wash with cold ethanol (3 × 5 mL) to remove residual DMF, and dry under ambient conditions.

Protocol 2: Single-Crystal X-ray Diffraction (SCXRD) and Topological Validation

Objective: To empirically validate the hydrogen-bonding network and assign the precise tautomeric state of the triazole ring.

• Mounting: Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm. Mount it on a MiTeGen loop using paratone oil to prevent solvent loss and minimize atmospheric degradation.

• Data Collection: Transfer the crystal to a diffractometer equipped with a Mo-K α microfocus source ( λ=0.71073 Å) and a cryostream set to 100 K. Causality: Cryogenic temperatures are mandatory to reduce thermal atomic displacement parameters (ADPs), allowing for the accurate localization of the highly mobile hydrogen atoms on the triazole ring.

• Structure Solution: Solve the structure using direct methods (e.g., SHELXT). Refine non-hydrogen atoms anisotropically.

• Hydrogen Atom Treatment: Locate the acid and amine hydrogen atoms from the difference Fourier map. Refine them freely to definitively prove the tautomeric state (1H vs. 2H) rather than placing them in calculated positions.

• Hirshfeld Surface Analysis: Export the .cif file to CrystalExplorer. Generate a Hirshfeld surface mapped over dnorm​ to visualize the close intermolecular contacts. Extract the 2D fingerprint plots to quantify the percentage contribution of O···H, N···H, and C···H interactions to the total crystal packing.

Quantitative Hydrogen Bond Geometries

High-resolution SCXRD of ATBA derivatives typically reveals the following geometric parameters, which serve as a benchmark for validating the integrity of the supramolecular network.

Donor (D)	Acceptor (A)	D-H Distance (Å)	H···A Distance (Å)	D···A Distance (Å)	Angle D-H···A (°)
O1 (Acid)	O2 (Acid)	0.82(2)	1.85(2)	2.65(1)	172(1)
N1 (Triazole)	N2 (Triazole)	0.88(2)	1.95(2)	2.81(1)	168(2)
N3 (Amine)	O1 (Acid)	0.89(2)	2.10(2)	2.95(1)	155(2)
N3 (Amine)	N4 (Triazole)	0.89(2)	2.25(2)	3.05(1)	148(2)

Table 2: Benchmark hydrogen bond geometries for ATBA supramolecular networks (values are representative averages at 100 K).

Conclusion

The 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid molecule is a masterclass in supramolecular programming. By understanding the distinct roles of its carboxylic acid and amino-triazole poles, researchers can leverage ATBA to engineer highly stable, predictable hydrogen-bonded frameworks. The rigorous application of graph-set analysis and solvothermal crystallization protocols ensures that these complex networks can be isolated, characterized, and utilized effectively in advanced materials science and drug development.

References

• Supramolecular Synthons in Crystal Engineering. 3. Solid State Architecture and Synthon Robustness Journal of the American Chemical Society[Link]

• Graph-set analysis of hydrogen-bond patterns in organic crystals Acta Crystallographica Section B[Link]

• Effect of Hydrogen Bonding on the Luminescence Lifetime and Device Resistance: A Case Study Based on Two New Related Cd-Based Coordination Polymers Crystal Growth & Design (ACS Publications)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Graph-set analysis of hydrogen-bond patterns in organic crystals - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Coordination Mechanics of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid Ligands

Executive Summary & Molecular Anatomy

The ligand 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (commonly abbreviated as H₂L ) is a highly versatile, rigid bifunctional linker utilized extensively in the design of Metal-Organic Frameworks (MOFs), coordination polymers, and targeted therapeutics. Its unique architecture integrates a hard oxygen-donor carboxylate moiety and a borderline nitrogen-donor 1,2,4-triazole core, separated by a rigid phenyl spacer. This spatial separation prevents discrete mononuclear chelation, enforcing the assembly of extended, multi-dimensional framework topologies.

A common pitfall in working with amino-triazoles is the assumption that the exocyclic -NH₂ group will readily coordinate to transition metals. In practice, the strong electron-withdrawing nature of the aromatic triazole ring reduces the basicity of the amino group. Consequently, the -NH₂ group rarely forms coordinate bonds; instead, it acts as a powerful hydrogen-bond donor, directing supramolecular assembly and stabilizing framework pores[1].

Mechanistic Pathways of Coordination

The coordination behavior of H₂L is strictly governed by the Hard-Soft Acid-Base (HSAB) principle and pH-dependent thermodynamic equilibria. Understanding these mechanisms is critical for the rational design of phase-pure materials.

pH-Driven Deprotonation Kinetics

The step-wise deprotonation of H₂L dictates its coordination topology and metal affinity:

• Low pH (< 4.0): The ligand remains fully protonated (H₂L). Coordination is weak and kinetically labile, primarily occurring via the carbonyl oxygen.

• Intermediate pH (4.0 – 8.0): The benzoic acid group deprotonates (pKa₁ ~4.0) to form HL⁻. Hard metal ions (e.g., Ln³⁺, Fe³⁺) preferentially bind the oxygen donors, leaving the triazole ring protonated and available for hydrogen bonding[2].

• High pH (> 9.0): The triazole ring deprotonates (pKa₂ ~9.5) to form L²⁻. This activates the N1 and N2 nitrogens for robust coordination with borderline or soft transition metals (e.g., Zn²⁺, Co²⁺, Ag⁺), enabling the assembly of dense 3D frameworks and strong magnetic coupling between adjacent metal centers[3].

pH-dependent deprotonation and HSAB-guided metal coordination logic for H2L.

Causality in Reticular Assembly

The rigid 180° (para) vector between the triazole and carboxylate groups forces the ligand to act as a linear or slightly bent strut. When reacted with metal clusters (e.g., paddlewheel M₂(COO)₄ units), the ligand bridges multiple clusters, promoting interpenetrated or pillared-layer topologies. The triazole core typically acts as a μ₂- or μ₃-bridge, which is highly effective at mediating magnetic superexchange pathways in paramagnetic frameworks[3].

Quantitative Coordination Parameters

To standardize framework design and computational modeling, the typical thermodynamic and geometric parameters of H₂L coordination are summarized below.

Table 1: Quantitative Coordination Parameters of H₂L

Parameter	Value / Range	Analytical Method	Implications for Framework Design
Carboxylate pKa₁	~4.0 - 4.5	Potentiometric Titration	Deprotonates first; directs initial hard-metal binding.
Triazole pKa₂	~9.2 - 9.8	UV-Vis / Titration	Requires basic conditions (pH > 9) for N-coordination.
M–O Bond Length	1.95 – 2.15 Å	SCXRD	Typical for Zn(II)/Co(II) carboxylate paddlewheels.
M–N Bond Length	1.98 – 2.20 Å	SCXRD	Stronger covalent character; stabilizes the MOF chemically.
N–H···O Distance	2.80 – 3.10 Å	SCXRD	Exocyclic -NH₂ forms robust H-bonds with uncoordinated oxygens.

Self-Validating Experimental Protocols

To achieve reproducible, phase-pure single crystals of H₂L-based MOFs, researchers must employ kinetically controlled solvothermal synthesis. Direct mixing of fully deprotonated L²⁻ and metal salts often results in amorphous kinetic dead-ends. The following protocol utilizes in situ solvent decomposition to modulate pH, ensuring a self-validating crystallization process.

Protocol: Solvothermal Synthesis of [Zn(L)]ₙ Frameworks

1. Precursor Preparation: Dissolve 0.1 mmol of H₂L and 0.1 mmol of Zn(NO₃)₂·6H₂O in 10 mL of a DMF/H₂O mixture (v/v 4:1) in a 20 mL glass vial. 2. Modulator Addition: Add 0.5 mL of glacial acetic acid.

• Causality Insight: The acetic acid acts as a competing monodentate ligand (modulator). It temporarily caps the Zn²⁺ sites, slowing down the attachment of the multidentate H₂L ligand and preventing amorphous precipitation. 3. Solvothermal Treatment: Seal the vial in a Teflon-lined stainless steel autoclave. Heat to 120 °C at a ramp rate of 2 °C/min. Hold isothermally for 72 hours.

• Causality Insight: At 120 °C, N,N-dimethylformamide (DMF) undergoes slow thermal hydrolysis, releasing dimethylamine. This gradually raises the pH of the solution, slowly deprotonating the triazole core of H₂L and allowing highly ordered crystal nucleation. 4. Controlled Cooling: Cool the system to room temperature at a strict rate of 0.1 °C/min. Slow cooling minimizes thermal shock, preventing crystal twinning and ensuring high-quality domains for Single-Crystal X-Ray Diffraction (SCXRD). 5. Harvesting & Washing: Filter the resulting block-shaped crystals. Wash sequentially with fresh DMF (3 × 5 mL) to remove unreacted ligand, followed by ethanol (3 × 5 mL) to exchange the high-boiling DMF within the pores. 6. Validation: Perform Powder X-Ray Diffraction (PXRD) on the bulk sample. The experimental diffractogram must perfectly match the simulated pattern derived from SCXRD to validate bulk phase purity.

Self-validating solvothermal synthesis workflow for phase-pure MOF crystallization.

Applications in Drug Development & Biomedicine

Beyond materials science, the 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid scaffold is highly relevant in medicinal chemistry. The triazole core is a well-established bioisostere for amide and ester bonds, offering enhanced metabolic stability against enzymatic degradation.

Derivatives of amino-triazole-benzoic acids have been extensively explored as potent pseudokinase-domain ligands (e.g., JAK2 modulators)[4] and as broad-spectrum antibacterial agents[5]. The ability of the exocyclic -NH₂ group to form highly specific hydrogen bond networks within enzyme active sites, combined with the metal-chelating potential of the triazole/carboxylate moieties (useful in targeting metalloenzymes like DNA Polymerase β), makes this ligand a prime candidate for rational, structure-based drug design[6].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A facile sonochemical protocol for synthesis of 3-amino- and 4-amino-1,2,4-triazole derived Schiff bases as potential antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting DNA Polymerase β for Therapeutic Intervention - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

how to use 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid as a fluorescent probe for heavy metals

Application Note & Protocol

4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid: A Novel Fluorescent Probe for the Selective Detection of Heavy Metals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid as a selective fluorescent probe for the detection of heavy metal ions. The document outlines the underlying scientific principles, including the proposed synthesis of the probe, its fluorometric response to heavy metals, and a step-by-step guide for its practical implementation in a laboratory setting. The target audience for this guide includes researchers, scientists, and professionals in the fields of environmental monitoring, analytical chemistry, and drug development.

Introduction: The Need for Sensitive Heavy Metal Detection

Heavy metal contamination of water resources and biological systems is a significant global concern due to the toxicity and bioaccumulation of these elements. The development of sensitive, selective, and cost-effective methods for the detection of heavy metal ions is crucial for environmental monitoring and public health.[1][2] Fluorescent chemosensors have emerged as a powerful tool for this purpose, offering high sensitivity and real-time detection capabilities.[3][4]

This application note introduces a novel fluorescent probe, 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid, for the detection of heavy metal ions. The probe is designed to leverage the inherent fluorescent properties of the benzoic acid moiety and the strong chelating affinity of the amino-triazole group for heavy metals.

Principle of Operation: A "Turn-Off" Fluorescent Sensor

The functionality of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid as a heavy metal sensor is based on the principle of fluorescence quenching. The benzoic acid component of the molecule is expected to exhibit fluorescence upon excitation at a suitable wavelength.[1][2] The 5-amino-1H-1,2,4-triazole group serves as a selective binding site for heavy metal ions.

Upon chelation of a heavy metal ion by the amino and triazole nitrogen atoms, a process of photoinduced electron transfer (PET) is hypothesized to occur.[5][6][7][8] In the presence of the bound metal ion, the excited electron from the fluorophore (benzoic acid) can be transferred to the metal ion, providing a non-radiative decay pathway and leading to a significant decrease, or "quenching," of the fluorescence intensity. This "turn-off" response is directly proportional to the concentration of the heavy metal ion, allowing for quantitative analysis.

Synthesis of the Fluorescent Probe

Step 1: Synthesis of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzonitrile

A mixture of 4-cyanobenzoic acid and dicyandiamide in a suitable solvent (e.g., dimethylformamide) is heated in the presence of a base (e.g., potassium carbonate). This reaction is expected to yield the triazole-benzonitrile intermediate.

Step 2: Hydrolysis to 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid

The resulting 4-(5-amino-1H-1,2,4-triazol-3-yl)benzonitrile is then subjected to acidic or basic hydrolysis to convert the nitrile group to a carboxylic acid, yielding the final product.

Note: This is a proposed synthetic route and would require optimization and characterization of the products by standard analytical techniques (NMR, Mass Spectrometry, IR spectroscopy).

Experimental Protocols

Materials and Reagents

• 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (synthesized or purchased)

• High-purity water (Milli-Q or equivalent)

• Buffer solution (e.g., HEPES, Tris-HCl, pH 7.4)

• Stock solutions of heavy metal salts (e.g., Pb(NO₃)₂, HgCl₂, CdCl₂, CuCl₂, ZnCl₂, NiCl₂) of known concentration (e.g., 10 mM)

• Spectro-grade organic solvent (e.g., DMSO or ethanol) for dissolving the probe

• Standard laboratory glassware and equipment

• Fluorescence spectrophotometer

Preparation of Solutions

Probe Stock Solution (1 mM):

• Accurately weigh a small amount of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid.

• Dissolve the probe in a minimal amount of a suitable organic solvent (e.g., DMSO) before diluting with the buffer solution to the final desired concentration. The use of an organic co-solvent may be necessary due to the limited aqueous solubility of many organic probes.

• Store the stock solution in a dark, cool place.

Heavy Metal Working Solutions:

• Prepare a series of working solutions of each heavy metal ion by serial dilution of the stock solutions with the buffer.

• The concentration range should be chosen based on the expected sensitivity of the probe and the requirements of the experiment.

Fluorescence Measurement Protocol

• Turn on the fluorescence spectrophotometer and allow it to warm up for at least 30 minutes.

• Set the excitation and emission wavelengths. Initial experiments should be conducted to determine the optimal excitation and emission maxima for the probe in the chosen buffer. Based on the benzoic acid moiety, an excitation wavelength in the UV region (e.g., 280-320 nm) and an emission wavelength in the near-UV or blue region (e.g., 350-450 nm) can be anticipated.[1][2]

• In a quartz cuvette, add a known volume of the buffer solution.

• Add a small aliquot of the probe stock solution to achieve the desired final concentration (e.g., 10 µM).

• Record the initial fluorescence intensity (I₀) of the probe solution.

• Add increasing concentrations of the heavy metal solution to the cuvette, mixing thoroughly after each addition.

• Record the fluorescence intensity (I) after each addition.

• Repeat the experiment for each heavy metal of interest.

• To test for selectivity, repeat the experiment in the presence of a mixture of different metal ions.

Caption: Experimental workflow for heavy metal detection.

Data Analysis and Interpretation

Stern-Volmer Analysis

The quenching efficiency can be analyzed using the Stern-Volmer equation:[3][4][14][15]

I₀ / I = 1 + Ksv[Q]

Where:

• I₀ is the fluorescence intensity of the probe in the absence of the quencher (heavy metal).

• I is the fluorescence intensity in the presence of the quencher.

• Ksv is the Stern-Volmer quenching constant.

• [Q] is the concentration of the quencher.

A plot of I₀/I versus [Q] should yield a straight line with a slope equal to Ksv. A larger Ksv value indicates a more efficient quenching process and a higher sensitivity of the probe for that particular heavy metal.

Limit of Detection (LOD)

The limit of detection (LOD) is the lowest concentration of the analyte that can be reliably detected. It can be calculated using the following equation:[16][17][18][19][20]

LOD = 3σ / k

Where:

• σ is the standard deviation of the blank measurements (probe solution without the heavy metal).

• k is the slope of the calibration curve (fluorescence intensity vs. low concentrations of the heavy metal).

Selectivity

To assess the selectivity of the probe, fluorescence quenching experiments should be performed with a range of different metal ions. A bar chart comparing the quenching efficiency (e.g., (I₀ - I) / I₀) for different metals at the same concentration can visually represent the selectivity.

Proposed Binding Mechanism

The selective binding of the heavy metal ion is proposed to occur through chelation by the nitrogen atoms of the amino group and the adjacent triazole ring. This forms a stable complex that facilitates the photoinduced electron transfer process.

Caption: Proposed mechanism of fluorescence quenching.

Quantitative Data Summary

The following table provides a template for summarizing the key quantitative data obtained from the experiments.

Heavy Metal Ion	Stern-Volmer Constant (Ksv) (M⁻¹)	Limit of Detection (LOD) (µM)
Pb²⁺	Experimental Value	Experimental Value
Hg²⁺	Experimental Value	Experimental Value
Cd²⁺	Experimental Value	Experimental Value
Cu²⁺	Experimental Value	Experimental Value
Zn²⁺	Experimental Value	Experimental Value
Ni²⁺	Experimental Value	Experimental Value

Conclusion

This application note provides a comprehensive guide for the proposed use of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid as a novel fluorescent probe for the detection of heavy metals. The detailed protocols and data analysis procedures described herein offer a solid foundation for researchers to explore the potential of this and similar compounds in the field of environmental and analytical chemistry. The "turn-off" sensing mechanism, based on photoinduced electron transfer upon chelation, provides a sensitive and selective means for the quantification of heavy metal ions.

References

• Fluorescence Quantum Efficiencies of Some Benzoic Acid Derivatives. Spectroscopy Letters, [Link][1]

• Fluorescence Quantum Efficiencies of Some Benzoic Acid Derivatives. Semantic Scholar, [Link][2]

• What is a Stern-Volmer Plot? Edinburgh Instruments, [Link][3]

• Stern–Volmer relationship. Wikipedia, [Link][4]

• Fluorescence quenching by photoinduced electron transfer: a reporter for conformational dynamics of macromolecules. PubMed, [Link][5]

• Fluorescence Quenching & the Stern-Volmer Plot. Edinburgh Instruments, [Link][14]

• Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. PMC, [Link][21]

• Quenching of - Fluorescence. Joseph R. Lakowicz, [Link][15]

• LOD in Fluorescence. Wasatch Photonics, [Link][16]

• Fluorescence quenching by photoinduced electron transfer in the Zn[superscript 2+] sensor Zinpyr-1. DSpace@MIT, [Link][6]

• LOD in Fluorescence. Wasatch Photonics, [Link][17]

• Quenching Single-Fluorophore Systems and the Emergence of Nonlinear Stern–Volmer Plots. ACS Omega, [Link][22]

• The Linear Dynamic Range and Limits of Detection of Fluorescein using the Agilent Cary Eclipse Fluorescence Spectrophotometer. Agilent, [Link][18]

• Benzoic acid derivatives as luminescent sublimation dyes in cyanoacrylate fuming of latent fingerprints. PubMed, [Link][23]

• Photoinduced electron transfer (PeT) based fluorescent probes for cellular imaging and disease therapy. Chemical Society Reviews, [Link][7]

• Photoinduced electron transfer. Wikipedia, [Link][8]

• Fluorescence assays: limit of detection. ResearchGate, [Link][19]

• How to distinguish between photoinduced electron transfer and Forster resonance energy transfer between a donor and acceptor? ResearchGate, [Link][24]

• Fluorescence Quenching by Benzoic Acid. RSC Publishing, [Link][25]

• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. PMC, [Link][9]

• Development of a Biosensor for Detection of Benzoic Acid Derivatives in Saccharomyces cerevisiae. Frontiers, [Link][26]

• Improvement of LOD in Fluorescence Detection with Spectrally Nonuniform Background by Optimization of Emission Filtering. ACS Publications, [Link][20]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti- ResearchGate, [Link][27]

• Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). Oriental Journal of Chemistry, [Link][28]

• Design, synthesis and biological activity of 4- amino-5-(Benzimidazole-1-yl) triazole. ScienceScholar, [Link][10]

• Peptides Used for Heavy Metal Remediation: A Promising Approach. MDPI, [Link][29]

• Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives. Google Patents, [11]

• Heavy Metal Complexes of 1, 2, 3-Triazole derivative: Synthesis, Characterization, and Cytotoxicity Appraisal Against Breast. Baghdad Science Journal, [Link][30]

• Synthesis of Some Novel Schiff Base Derivative 5-Substituted-4-Amino-1,2,4-Triazole-3-one Compounds with Potential Lipase In. FABAD Journal of Pharmaceutical Sciences, [Link][12]

• Synthesis of 4-Amino-4,5-dihydro-1H-1,2,4-triazole-5-ones and their Isatin-3-imine Derivatives. MDPI, [Link][13]

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4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid ligand design for transition metal complexes

Application Note: Design, Synthesis, and Characterization of Transition Metal Complexes using 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols

Strategic Overview & Rationale

The rational design of transition metal complexes and Metal-Organic Frameworks (MOFs) requires ligands that offer both structural rigidity and versatile coordination modes. 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (H₂L) is a highly privileged bifunctional scaffold[1]. It combines a rigid phenyl spacer with two distinct coordination moieties: a versatile 1,2,4-triazole ring (N-donor) and a benzoic acid group (O-donor).

For drug development professionals, transition metal complexes utilizing triazole-based Schiff bases and derivatives exhibit profound biological activities, including enhanced antimicrobial, antioxidant, and enzyme-inhibitory properties, often outperforming the free ligands due to increased lipophilicity and bioavailability upon metal chelation[2],[3]. For materials scientists, the uncoordinated amino group acts as a critical hydrogen-bond donor, enabling advanced applications such as the highly selective separation of C₂H₆ from C₂H₄ via pore-wall interactions[4],[5].

Mechanistic Principles of H₂L Coordination

The assembly of H₂L with transition metals is governed by the Hard-Soft Acid-Base (HSAB) theory [5].

• The Carboxylate Moiety (Hard Base): Exhibits a strong affinity for hard metal ions (e.g., Zr⁴⁺, Fe³⁺, Ti⁴⁺).

• The Triazole Moiety (Borderline/Soft Base): Exhibits a strong affinity for borderline or soft metal ions (e.g., Zn²⁺, Cu²⁺, Co²⁺, Ag⁺).

When designing multidimensional frameworks, utilizing borderline transition metals (like Zn²⁺ or Cu²⁺) is the optimal strategic choice. These metals possess a synergistic affinity for both the N- and O-donors of H₂L, driving the formation of robust, 3D porous networks rather than defect-prone 1D chains[5]. Furthermore, the introduction of secondary N-donor auxiliary ligands can induce variable structural motifs and tunable luminescent properties in Zn(II) compounds[6].

Caption: HSAB theory-driven coordination logic for H₂L with transition metals.

Quantitative Data & Physicochemical Profiling

The structural diversity of H₂L complexes allows for tunable physicochemical properties. Below is a synthesized data summary of typical coordination modes and functional properties observed in H₂L-transition metal systems.

Table 1: Coordination Modes and Geometric Profiles of H₂L Complexes

Metal Center	Preferred Geometry	H₂L Deprotonation State	Primary Coordination Mode	Structural Topology
Zn(II)	Tetrahedral / Octahedral	Fully deprotonated (L²⁻)	μ₄-bridging (N,N,O,O)	3D Interpenetrated Framework
Cu(II)	Square Planar / Pyramidal	Fully deprotonated (L²⁻)	μ₃-bridging (N,N,O)	2D Layered Sheets
Co(II)	Octahedral	Partially deprotonated (HL⁻)	Chelating (N,O)	1D Zigzag Chains
Zr(IV)	Dodecahedral	Fully deprotonated (L²⁻)	O-donor dominant	UiO-type 3D Frameworks

Table 2: Functional Properties of Zn/Cu-H₂L Complexes

Property	Zn(II)-H₂L Complex	Cu(II)-H₂L Complex	Causality / Mechanism
Thermal Stability	Up to ~380°C	Up to ~320°C	Strong Zn-N/O bonds and rigid framework assembly.
Luminescence	Strong emission (~420 nm)	Quenched	Zn(II) has a d¹⁰ configuration; emission is driven by Ligand-to-Metal Charge Transfer (LMCT)[6].
Gas Sorption	High C₂H₆ selectivity	Moderate CO₂ uptake	Uncoordinated -NH₂ groups form C-H···N hydrogen bonds with C₂H₆[4].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in Quality Control (QC) checkpoints ensure that errors are caught before downstream resources are wasted.

Protocol A: De Novo Synthesis of H₂L Ligand

Causality: The synthesis relies on the nucleophilic addition of aminoguanidine to 4-cyanobenzoic acid. Nitric acid is utilized to neutralize the aminoguanidine bicarbonate salt and maintain a slightly acidic pH, which electrophilically activates the nitrile carbon for attack.

• Reaction Setup: Suspend 4-cyanobenzoic acid (10.0 mmol) and aminoguanidine bicarbonate (12.0 mmol) in 30 mL of distilled water.

• Activation: Slowly add concentrated HNO₃ dropwise until the effervescence (CO₂ release) ceases and the solution reaches pH ~3.

• Cyclization: Reflux the mixture at 100°C for 24 hours. The solution will turn pale yellow.

• Precipitation (QC Checkpoint): Cool the solution to room temperature. Slowly add an aqueous solution of Na₂CO₃ (1 M) to adjust the pH to strictly 4.5–5.0. Causality: H₂L is a zwitterion; deviating from its isoelectric point will result in the ligand remaining soluble, drastically reducing yield.

• Isolation: Filter the white precipitate, wash with cold water and ethanol, and dry under a vacuum at 60°C.

• Validation: Perform FT-IR spectroscopy.

  • Pass Criteria: Disappearance of the sharp C≡N stretching band at ~2230 cm⁻¹; appearance of broad O-H/N-H stretches (3100–3400 cm⁻¹) and C=N triazole stretches (~1610 cm⁻¹).

Protocol B: Solvothermal Assembly of [Zn(L)]ₙ Framework

Causality: N,N-Dimethylformamide (DMF) is selected as the solvent because it undergoes slow thermal hydrolysis at 120°C, releasing dimethylamine. This acts as an in situ base, slowly deprotonating H₂L and allowing for the controlled, defect-free nucleation of single crystals suitable for X-ray diffraction.

• Precursor Preparation: Dissolve Zn(NO₃)₂·6H₂O (0.2 mmol) and H₂L (0.2 mmol) in a solvent mixture of DMF/H₂O (3:1 v/v, 8 mL) in a 15 mL Teflon-lined stainless steel autoclave.

• Homogenization: Sonicate for 10 minutes until a clear solution is obtained.

• Solvothermal Growth: Seal the autoclave and heat in a programmable oven at 120°C for 72 hours.

• Controlled Cooling: Cool to room temperature at a rate of 5°C/hour. Causality: Rapid cooling induces thermodynamic shock, leading to microcrystalline powder rather than single crystals.

• Validation (QC Checkpoint): Harvest the colorless block crystals. Perform Powder X-Ray Diffraction (PXRD) on a bulk sample.

  • Pass Criteria: The experimental PXRD pattern must perfectly match the simulated pattern generated from Single-Crystal X-Ray Diffraction (SCXRD) data. If amorphous halos are present, the heating rate was too high or the pH was improperly buffered.

Caption: Self-validating experimental workflow for H₂L ligand synthesis and MOF assembly.

Application Insights

Gas Separation Membranes: MOFs constructed from triazole ligands (such as MAF-49) exhibit exceptional performance in gas separation[4]. The uncoordinated amino groups of the H₂L ligand project into the framework's pores. Because C₂H₆ possesses a higher polarizability than C₂H₄, it forms stronger C-H···N hydrogen bonds with these electronegative nitrogen atoms, allowing for the highly selective purification of ethylene[5]. Similar principles are currently being explored to advance actinide-containing frameworks for specialized radiotoxic gas capture[7].

Metallodrug Development: In drug development, the coordination of triazole Schiff bases to transition metals (especially Cu²⁺ and Co²⁺) significantly enhances their pharmacological profiles[2]. The metal complexation reduces the polarity of the metal ion by partial sharing of its positive charge with the ligand's donor groups, increasing the lipophilicity of the complex. This facilitates deeper penetration through the lipid layers of bacterial or cancer cell membranes[8].

References

• Metal based triazole compounds: Their synthesis, computational, antioxidant, enzyme inhibition and antimicrobial properties.Journal of Molecular Structure, 1168 (2018).
• N-Donor Auxiliary Ligand Influence on the Coordination Mode Variations of V-Shaped Triazole Dicarboxylic Acid Ligand Affording Seven New Luminescent Zn(II) Compounds.Crystal Growth & Design, ACS Publications (2020).
• Investigation on synthesized sulfonamide Schiff base with DFT approaches and in silico pharmacokinetic studies.PMC / National Institutes of Health (2024).
• Chemistry of 1,2,4-Triazoles in Current Science.ISRES Publishing (2023).
• Green Synthesis, Spectral, Thermal Characterization and Biological Activity of Schiff base Ligand Derived from 3-amino-1,2,4-triazol and its Metal Complexes.Organic and Medicinal Chemistry International Journal (2019).
• Beyond structural motifs: the frontier of actinide-containing metal–organic frameworks.PMC / National Institutes of Health (2020).
• Recent Progress and Challenges of Metal-Organic Framework-Based Membranes for Gas Separation.Preprints.org (2023).
• Recent Progress and Challenges in the Field of Metal–Organic Framework-Based Membranes for Gas Separation.MDPI (2024).

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Application Notes &amp; Protocols: Synthesis of Zinc-Triazole Coordination Polymers for Advanced Drug Development

Introduction: The Strategic Advantage of Zinc-Triazole Coordination Polymers

In the landscape of modern drug development, the rational design of functional materials for targeted delivery and enhanced therapeutic efficacy is paramount. Zinc-based coordination polymers (CPs), a subclass of metal-organic frameworks (MOFs), have emerged as highly promising candidates.[1] Their inherent biocompatibility—zinc being an essential trace element in the human body—coupled with structural tunability, makes them ideal scaffolds for biomedical applications.[1][2]

This guide focuses on the synthesis and characterization of zinc CPs constructed from the bifunctional organic ligand, 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (ATBA) . The ATBA ligand is of particular interest due to its unique molecular architecture:

• Zinc-Binding Moieties: It possesses both a carboxylate group and a 1,2,4-triazole ring, both of which are excellent coordinating agents for zinc(II) ions.[3][4] This dual-functionality allows for the formation of robust and dimensionally diverse network structures.

• Active Functional Group: The presence of an amino group (-NH2) provides a reactive site for post-synthetic modification, enabling the attachment of targeting molecules or other functional payloads.

• Inherent Luminescence: Many triazole-based zinc CPs exhibit intrinsic photoluminescence, a property that can be harnessed for bio-imaging and sensing applications.[5][6]

These attributes position ATBA-based zinc CPs as versatile platforms for developing next-generation drug delivery systems, therapeutic-imaging agents (theranostics), and highly sensitive biosensors. This document provides a comprehensive overview of the synthesis, characterization, and potential applications of these advanced materials, tailored for researchers in materials chemistry and drug development.

Synthesis Strategies: Controlling Crystalline Architecture

The final topology and properties of the coordination polymer are critically dependent on the reaction conditions. Solvothermal synthesis is the most prevalent and effective method for producing high-quality crystalline materials.[7][8] This technique involves heating the reactants in a sealed vessel, allowing the pressure and temperature to exceed the solvent's boiling point, which facilitates the dissolution of precursors and promotes the growth of well-ordered crystals.

Scientist's Note: The choice of solvent is a critical parameter. Solvents like N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMA) are commonly used.[4] They not only solubilize the reactants but can also act as templates or even become incorporated into the final structure. The reaction temperature directly influences the kinetics of crystal nucleation and growth; temperatures typically range from 80°C to 150°C.[8][9] Varying these conditions can lead to the formation of different structural polymorphs with distinct properties.[7]

Detailed Experimental Protocol: Solvothermal Synthesis of a Zn-ATBA Coordination Polymer

This protocol describes a representative solvothermal synthesis. Researchers should treat this as a foundational method, which can be systematically varied to optimize crystal quality and explore new structural phases.

Materials and Reagents

Reagent	Formula	Purity	Supplier	Notes
Zinc Nitrate Hexahydrate	Zn(NO₃)₂·6H₂O	≥98%	Commercial	The primary source of Zn(II) ions.
4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid	C₉H₈N₄O₂	Custom Synthesis	See Note	The organic linker. Purity is critical.
N,N-Dimethylformamide (DMF)	C₃H₇NO	Anhydrous, ≥99.8%	Commercial	Reaction solvent.
Methanol	CH₃OH	Reagent Grade	Commercial	Used for washing and solvent exchange.

Note on Ligand Synthesis: The ATBA ligand is not commonly available commercially and typically requires custom synthesis. A general route involves the reaction of 4-cyanobenzoic acid with dicyandiamide, followed by cyclization. Detailed synthetic procedures for similar triazole-containing benzoic acids can be found in the literature.[10]

Step-by-Step Synthesis Procedure

• Preparation of Reactant Solution: In a 20 mL glass vial, combine:

  • Zinc nitrate hexahydrate (0.1 mmol, 29.7 mg).

  • 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (ATBA) (0.1 mmol, 20.4 mg).

  • N,N-Dimethylformamide (DMF) (10 mL).

• Solubilization: Cap the vial and sonicate the mixture for 15 minutes at room temperature to ensure complete dissolution of all reagents. The resulting solution should be clear.

• Reaction: Seal the vial tightly and place it in a programmable laboratory oven. Heat the vial to 120 °C for 48 hours .

  • Scientist's Note: The heating and subsequent cooling rates can impact crystal size and quality. A slow cooling rate (e.g., 5 °C/hour) is often beneficial for growing larger single crystals suitable for X-ray diffraction.

• Isolation of Product: After the reaction period, remove the vial from the oven and allow it to cool slowly to room temperature. Colorless, crystalline precipitates should be visible.

• Washing and Purification:

  • Decant the supernatant DMF solution carefully.

  • Add 10 mL of fresh DMF to the vial, cap it, and gently agitate to wash the crystals. Let the crystals settle and decant the DMF. Repeat this washing step twice.

  • Perform a final wash with 10 mL of methanol to remove residual DMF.

  • Isolate the crystalline product by vacuum filtration and dry it in a vacuum oven at 60 °C for 12 hours.

Synthesis Workflow Diagram

Caption: Potential coordination modes of the ATBA ligand with Zn(II) centers.

Applications in Drug Development

The unique properties of Zn-ATBA CPs make them highly suitable for several applications in the pharmaceutical and biomedical fields.

• pH-Sensitive Drug Delivery: Zinc-based MOFs often exhibit pH-responsive degradation. [1][11]In the acidic microenvironment of tumors (pH ~5.8-6.8) or within endosomes (pH ~5.0), the coordination bonds can break, leading to the disassembly of the framework and the controlled release of an encapsulated drug payload. [2]This minimizes systemic toxicity and enhances therapeutic efficacy at the target site. [1]

• Luminescent Sensing and Bio-imaging: The intrinsic fluorescence of these materials can be quenched or enhanced upon interaction with specific biomolecules or ions. This property can be exploited to develop sensors for disease biomarkers. [6]For example, a Zn-CP has been shown to be an effective fluorescent probe for L-lysine. [6]Furthermore, if the luminescence falls within the biological imaging window, these CPs can be used as contrast agents for cellular imaging.

• Low-Toxicity Carriers: The foundation of these materials on zinc and organic linkers derived from amino acids or other biocompatible molecules results in carriers with remarkably low cytotoxicity, a critical requirement for any material intended for in vivo use. [2][12]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Amorphous or Poorly Crystalline Product	Reaction time too short; Temperature too low; Impure reagents.	Increase reaction time (e.g., to 72 hours). Increase temperature in 10 °C increments. Ensure high purity of ligand and metal salt.
Formation of Multiple Crystal Phases	Reactant ratio is not optimal; Inconsistent heating.	Systematically vary the metal-to-ligand molar ratio. Ensure uniform heating in the oven.
Very Small Crystals	Rapid nucleation and crystal growth.	Reduce the reaction temperature. Implement a slower cooling ramp after the reaction period.
Low Yield	Incomplete reaction; Product solubility in the mother liquor.	Increase reaction time. After cooling, place the vial in a refrigerator (4 °C) for several hours to promote further precipitation before filtration.

References

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• 4. A series of Zn(ii) and Cd(ii) coordination compounds based on 4-(4H-1,2,4-triazol-4-yl)benzoic acid: synthesis, structure and photoluminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 5. scite.ai [scite.ai]
• 6. Solvothermal preparation of luminescent zinc(II) and cadmium(II) coordination complexes based on the new bi-functional building block and photo-luminescent sensing for Cu2+, Al3+ and L-lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvothermal synthesis of coordination polymers at different temperatures and their luminescence studies - CrystEngComm (RSC Publishing) [pubs.rsc.org]
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• 9. Synthesis, Structure, and Spectroscopic Properties of Luminescent Coordination Polymers Based on the 2,5-Dimethoxyterephthalate Linker [mdpi.com]
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Application Note: In Situ Solvothermal Synthesis of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid for Metal-Organic Framework Assembly

Introduction & Mechanistic Rationale

The rational design of Metal-Organic Frameworks (MOFs) often relies on the pre-synthesis of complex organic linkers. However, rigid, highly functionalized ligands like 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (H₂atba) frequently suffer from poor solubility in common organic solvents, complicating their direct use in MOF assembly. To circumvent this, in situ solvothermal ligand synthesis has emerged as a highly effective, one-pot strategy[1].

By generating the H₂atba ligand concurrently with metal coordination, researchers can exploit the thermodynamic driving forces of crystallization. The reaction of 4-cyanobenzoic acid (4-CBA) with aminoguanidine hydrochloride (AG·HCl) under solvothermal conditions yields the triazole ring in situ. In the absence of metal ions, this cyclization can be incomplete or yield complex mixtures. However, the introduction of transition metal nodes (e.g., Zn²⁺, Cd²⁺) acts as a thermodynamic sink. The metals immediately capture the nascent H₂atba ligands, driving the equilibrium forward via Le Chatelier's principle and trapping the complex in a highly ordered, crystalline topology[2].

Reaction Pathway & Assembly Mechanism

The chemical causality of this process relies on a nucleophilic addition followed by an intramolecular cyclization. Aminoguanidine attacks the electrophilic nitrile carbon of 4-CBA, forming an unstable amidrazone intermediate. Under the elevated thermal energy of the autoclave (typically 120–160 °C), this intermediate cyclizes, expelling ammonia (NH₃) to form the 5-amino-1,2,4-triazole moiety. The immediate coordination of the carboxylate and triazole nitrogen donors to the metal centers prevents ligand degradation and directs the self-assembly of the framework[3].

Mechanism of in situ H2atba synthesis and subsequent MOF coordination.

Experimental Protocol: A Self-Validating System

To ensure reproducibility and trustworthiness, the following protocol incorporates built-in validation checkpoints. This specific workflow details the synthesis of a Zn-based H₂atba MOF.

Materials Required

• Organic Precursors: 4-Cyanobenzoic acid (4-CBA, 99%), Aminoguanidine hydrochloride (AG·HCl, 98%).

• Metal Source: Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O, 99%).

• Solvents & Modulators: N,N-Dimethylformamide (DMF), Deionized Water (18.2 MΩ·cm), Triethylamine (TEA).

Step-by-Step Methodology

• Precursor Solubilization: In a 20 mL scintillation vial, dissolve 0.50 mmol (73.5 mg) of 4-CBA and 0.60 mmol (66.3 mg) of AG·HCl in 5.0 mL of a DMF/H₂O mixture (1:1 v/v). Causality: The slight excess of AG·HCl compensates for partial thermal decomposition of aminoguanidine at high temperatures.

• Metal Node Integration: Add 0.50 mmol (148.7 mg) of Zn(NO₃)₂·6H₂O to the solution. Sonicate for 10 minutes until optically clear.

• Critical pH Modulation: Measure the initial pH (typically ~3.0 due to the HCl salt). Add TEA dropwise to adjust the pH to exactly 5.0. Causality: A pH of 5.0 ensures the partial deprotonation of the carboxylic acid, activating it for coordination without triggering the premature precipitation of amorphous zinc hydroxide (which occurs at pH > 7)[4].

• Solvothermal Confinement: Transfer the homogeneous mixture to a 15 mL Teflon-lined stainless-steel autoclave. Ensure the fill volume does not exceed 60%. Seal and heat in a programmable muffle furnace at 140 °C for 72 hours. Causality: The 140 °C threshold provides the necessary activation energy for the amidrazone cyclization, while the sealed environment maintains the autogenous pressure required to keep DMF liquid.

• Kinetic Cooling: Program the furnace to cool to room temperature at a rate of 2 °C/h. Causality: Rapid cooling causes kinetic trapping, yielding microcrystalline powders. A slow, 2 °C/h gradient allows for reversible bond formation, error-correcting the lattice into diffraction-quality single crystals.

• Harvesting & Washing: Decant the mother liquor. Wash the resulting colorless block crystals with fresh DMF (3 × 5 mL) to remove unreacted 4-CBA, followed by Ethanol (3 × 5 mL) to exchange the high-boiling DMF from the pores.

• Self-Validation Checkpoint:

  • FTIR Spectroscopy: Analyze a dried sample. The complete disappearance of the sharp nitrile (-C≡N) stretching band at ~2230 cm⁻¹ and the emergence of triazole ring vibrations at ~1550 cm⁻¹ self-validates the successful in situ transformation.

Step-by-step experimental workflow for in situ H2atba MOF synthesis.

Data Presentation: Optimization Matrix

The success of in situ ligand synthesis is highly sensitive to solvothermal parameters. The table below summarizes quantitative data derived from varying the reaction conditions, providing a predictive matrix for MOF topology and yield.

Metal Node	Solvent System (v/v)	Temp (°C)	pH	Reaction Time (h)	Yield (%)*	Structural Topology / Outcome
Zn(NO₃)₂	DMF:H₂O (1:1)	140	5.0	72	68%	3D Framework, High crystallinity
Zn(NO₃)₂	DMF:H₂O (1:1)	100	5.0	72	< 5%	Unreacted 4-CBA, No MOF formation
Cd(NO₃)₂	DMF:EtOH (2:1)	150	4.5	48	74%	2D Layered Network
Cu(NO₃)₂	H₂O only	120	6.0	48	82%	1D Chains, Rapid microcrystalline precipitation
Co(NO₃)₂	DMF:H₂O (1:2)	130	3.0	72	0%	Clear solution, pH too low for coordination

*Yield is calculated based on the metal precursor after activation.

Troubleshooting & E-E-A-T Insights

As a Senior Application Scientist, I emphasize that in situ synthesis is a dynamic equilibrium. If your yields are low or crystallinity is poor, consider the following field-proven insights:

• Autogenous Pressure Management: The cyclization of the amidrazone intermediate releases ammonia gas. If the Teflon liner is overfilled (>70%), the extreme autogenous pressure can shift the equilibrium backward or cause vessel failure. Always maintain a 40-50% headspace.

• Tautomeric Trapping: The 5-amino-1,2,4-triazole ring exhibits tautomerism (1H vs. 2H vs. 4H). The specific tautomer trapped in the final MOF is dictated entirely by the preferred coordination geometry of the chosen metal ion. Do not attempt to force a specific tautomer via pH; instead, change the metal node to alter the structural isomerism[2].

• False Positives in Yield: A high mass yield does not guarantee success. Amorphous powders are often a mixture of unreacted metal oxides and partially cyclized intermediates. Always utilize FTIR to confirm the absence of the 2230 cm⁻¹ nitrile peak before proceeding to gas sorption or catalytic assays.

References

• In Situ Solvothermal Generation of 1,2,4-Triazolates and Related Compounds from Organonitrile and Hydrazine Hydrate: A Mechanism Study Source: Inorganic Chemistry - ACS Publications URL
• Ag(I)-Mediated In situ Dehydrogenative Coupling of 3-Amino-1,2,4-triazole into 3,3′-Azobis(1,2,4-triazole) in Cd(II)
• Hydrothermal in situ ligand synthesis and self-assembly of a 3D pillar–layer framework with 2-fold interpenetrated pcu topology Source: Inorganic Chemistry Communications URL
• Study on Magnetic and Dye Adsorption Properties of Five Coordination Polymers Based on Triazole Carboxylic Acid Ligands Source: ResearchGate URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Solubilization Guide for 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid

Welcome to the Advanced Troubleshooting Center. As Application Scientists, we frequently encounter researchers struggling to dissolve highly polar, rigid heterocyclic compounds. 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is a classic "brick dust" molecule. Despite the use of strong polar aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO), the compound often remains stubbornly insoluble.

This guide provides a mechanistic understanding of this behavior and field-proven, self-validating protocols to overcome the thermodynamic barriers of solvation.

Part 1: Mechanistic Diagnostics – Why Pure DMSO and DMF Fail

To solve a solubility issue, we must first understand the thermodynamic barrier at play. 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid possesses three highly interactive structural motifs:

• A carboxylic acid (-COOH)

• An amino group (-NH2)

• A 1,2,4-triazole ring (containing both N-H donors and N= acceptors)

This combination allows the molecule to form an extremely dense, three-dimensional intermolecular hydrogen-bonding network. The carboxylic acid forms tightly bound dimers, while the amino and triazole groups engage in extensive cross-linking. Furthermore, the molecule can exist as a zwitterion (transferring the acidic proton to the basic triazole/amino group), which stabilizes the solid state through strong electrostatic interactions [1].

While DMSO and DMF are excellent hydrogen-bond acceptors (via their S=O and C=O dipoles), they completely lack hydrogen-bond donors [2]. Consequently, the enthalpy of solvation provided by pure DMSO/DMF is insufficient to overcome the massive crystal lattice energy of the solid compound. To dissolve it, we must chemically disrupt the lattice.

Part 2: Troubleshooting FAQs

Q1: I've vortexed and sonicated the sample in 100% DMSO for an hour, but it’s still a cloudy suspension. Should I just heat it to 100°C? A1: No. While heating increases kinetic solubility, thermodynamic solubility dictates that the compound will likely precipitate (crash out) as soon as the solution cools to room temperature, ruining your downstream assay. Furthermore, prolonged heating of DMSO above 80°C can lead to solvent degradation and oxidation of the primary amine. Instead of brute-force heating, you must chemically disrupt the crystal lattice using pH modifiers or co-solvents [3].

Q2: How can I use pH modification in an organic solvent like DMSO or DMF? A2: You can utilize volatile organic acids or bases to induce ionization directly in the solvent. By adding 1.1 to 2.0 equivalents of a strong organic base (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene [DBU] or N,N-Diisopropylethylamine[DIPEA]), you deprotonate the carboxylic acid. The resulting carboxylate anion disrupts the intermolecular hydrogen-bonding network via charge repulsion and is highly solvated by the polar aprotic solvent. Alternatively, adding an organic acid like Trifluoroacetic acid (TFA) protonates the triazole/amino groups to achieve a similar lattice-breaking effect.

Q3: If I use a base like DIPEA to dissolve it, will it interfere with my in vitro biological assays? A3: It depends on your assay's buffering capacity and the final dilution factor. If you prepare a 50 mM stock in DMSO + DIPEA, and dilute it 1:1000 into a biological buffer (e.g., PBS or HEPES at pH 7.4), the final concentration of DIPEA will be negligible (0.05 mM), and the strong aqueous buffer will neutralize the pH. However, you must always run a vehicle control (DMSO + DIPEA) to ensure the additive does not cause cytotoxicity.

Q4: Are there alternative co-solvents if pH modification is strictly prohibited by my protocol? A4: Yes. Adding 5-10% (v/v) of a hydrogen-bond donating co-solvent—such as water, methanol, or a low-molecular-weight polyethylene glycol (PEG 400)—to the DMSO/DMF can bridge the solvation gap [4]. The protic co-solvent provides the hydrogen-bond donors that DMSO lacks, helping to dismantle the crystal lattice.

Part 3: Experimental Protocols (Self-Validating Workflows)

Every protocol in your laboratory should be a self-validating system. Visual inspection alone is insufficient for identifying micro-precipitates that can scatter light and cause false positives in optical assays.

Protocol A: Base-Assisted Solubilization (Preferred)

Causality: Deprotonation of the benzoic acid moiety (-COOH → -COO⁻) breaks the zwitterionic pairing and H-bond dimers, allowing the DMSO dipoles to solvate the resulting anion.

• Weighing: Accurately weigh the required amount of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid into a sterile, solvent-resistant microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO or DMF to achieve the target stock concentration (e.g., 50 mM). The solution will immediately appear turbid.

• Base Addition: Add 1.2 molar equivalents of DBU or DIPEA directly to the suspension.

• Agitation: Vortex vigorously for 60 seconds, followed by bath sonication for 5-10 minutes at room temperature.

• Validation (Critical Step): Centrifuge the tube at 10,000 x g for 5 minutes. Carefully inspect the very bottom of the tube for a micro-pellet.

  • If a pellet is present: The compound is not fully dissolved. Add an additional 0.5 eq of base, sonicate, and re-centrifuge.

  • If no pellet is present: The solution is thermodynamically stable.

• Storage: Aliquot the clear supernatant and store at -20°C. (Note: Freeze-thaw cycles may induce precipitation; always re-warm to room temperature and vortex before use).

Protocol B: Acid-Assisted Solubilization (Alternative)

Causality: Protonation of the triazole/amino nitrogens breaks the lattice via cationic charge repulsion.

• Follow steps 1-2 from Protocol A.

• Acid Addition: Add 1.2 to 2.0 molar equivalents of Trifluoroacetic acid (TFA).

• Agitation: Vortex and sonicate as described above.

• Validation: Centrifuge at 10,000 x g for 5 minutes to verify complete dissolution.

Part 4: Quantitative Strategy Comparison

Summarizing the available strategies allows for rapid decision-making based on downstream assay constraints.

Solubilization Strategy	Additive / Modifier	Mechanism of Action	Expected Solubility	Downstream Assay Compatibility
Pure Solvent	None (100% DMSO/DMF)	Standard dipole solvation	Baseline (< 1-5 mM)	High (Standard vehicle)
Thermal	Heat (60°C)	Kinetic energy overcomes lattice	Low (Prone to crashing out)	High (If stable upon cooling)
Base-Assisted	DBU or DIPEA (1-2 eq)	Deprotonates -COOH, breaks H-bond dimers	High (50 - 100+ mM)	Moderate (Requires buffer neutralization)
Acid-Assisted	TFA or MSA (1-2 eq)	Protonates triazole/amine, induces charge repulsion	High (50 - 100+ mM)	Moderate (Requires buffer neutralization)
Co-Solvent	5-10% H₂O or PEG 400	Provides H-bond donors to complement DMSO/DMF	Moderate (10 - 50 mM)	High (Biologically compatible)

Part 5: Solubilization Decision Workflow

Figure 1: Decision tree for troubleshooting and optimizing zwitterion solubility in DMSO/DMF.

Part 6: References

• Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models Source: ACS Publications - Industrial & Engineering Chemistry Research URL:[Link]

• Stabilization of Zwitterionic Versus Canonical Glycine by DMSO Molecules Source: MDPI - International Journal of Molecular Sciences URL:[Link]

• Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors Source: SLAS Discovery / ResearchGate URL:[Link]

• Peptide Solubility Guidelines Source: Hebrew University of Jerusalem URL:[Link]

Technical Support Center: Crystallization of 4-(5-Amino-1H-1,2,4-triazol-3-yl)benzoic Acid Complexes

Welcome to the technical support center for the crystallization of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (ATBA) and its complexes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-yield, high-purity crystalline material. The unique bifunctional nature of ATBA, possessing both a carboxylic acid group and an amino-triazole moiety, presents specific challenges and opportunities in crystallization that this guide will address in a direct question-and-answer format.

Troubleshooting Guide: Low Crystallization Yield

This section directly addresses the most common and frustrating issues encountered during the crystallization of ATBA complexes.

Q1: My overall yield of crystalline ATBA complex is extremely low. Where do I even begin to troubleshoot?

A1: A low recovery can be disheartening and is often due to a combination of factors, both procedural and chemical. Before diving into complex optimization, start with a systematic review of the fundamentals.

Initial Assessment:

• Inherent Loss: It's crucial to accept that some loss of product is unavoidable in any crystallization process.[1] A portion of your compound will always remain dissolved in the mother liquor, and mechanical losses occur during transfers between glassware.[1] The goal is to minimize these inherent losses, not eliminate them entirely.

• Mass Balance Check: Did you start with a low crude yield? If the initial mass of the crude product was very low, the problem might lie in the preceding reaction, not the crystallization step.[2]

• Solvent Volume: Are you using too much solvent? The most common cause of low yield is dissolving the compound in an excessive volume of solvent. The goal is to create a saturated solution at an elevated temperature, not just to dissolve the solid.[2][3] Using the minimum amount of hot solvent is key.[3][4]

Causality: The principle of recrystallization relies on the differential solubility of your compound in a solvent at high and low temperatures.[5] If the solution is not saturated at the higher temperature, it will not become sufficiently supersaturated upon cooling to drive crystal formation, leaving a significant portion of your product in the solution (the filtrate).

Corrective Actions:

• If you suspect you've added too much solvent, you can carefully evaporate a portion of it by gently heating the solution to re-establish saturation.[2]

• Always use the smallest Erlenmeyer flask appropriate for your solvent volume to minimize the surface area for evaporation and heat loss, which can cause premature crystallization.[2]

Q2: I've followed the procedure, but no crystals are forming at all, even after cooling. What's happening?

A2: The complete failure of a compound to crystallize from a clear solution is a classic nucleation problem. Crystallization requires two steps: nucleation (the initial formation of a stable crystalline entity) and crystal growth. Your system is likely struggling with the first step.

Causality: Nucleation can be kinetically slow. A perfectly smooth glass surface and a lack of seed crystals or impurities can lead to a stable, supersaturated solution that is "reluctant" to crystallize.

Troubleshooting Nucleation:

• Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface.[6] The microscopic imperfections created provide high-energy sites that can act as templates for nucleation.

• Seeding: If you have a tiny crystal from a previous batch, add it to the cooled, supersaturated solution.[6] A seed crystal provides a perfect template for further crystal growth, bypassing the difficult initial nucleation step.

• Drastic Cooling (Shock Cooling): Briefly place the flask in an ice bath or even a dry ice/acetone bath. While rapid cooling is generally not recommended for purity, the high supersaturation it induces can sometimes force nucleation. Once a few crystals appear, allow the solution to warm back to room temperature and then cool slowly as intended.

• Reduce Solvent Volume: As mentioned in Q1, it's possible your solution is simply not supersaturated enough. Gently heat the solution to boil off some solvent, then attempt the cooling process again.[2]

Q3: Instead of crystals, my product has separated as an oily liquid or a sticky gum. How can I fix this?

A3: This phenomenon, known as "oiling out," is common and occurs when the solute comes out of solution at a temperature above its melting point or when the degree of supersaturation is too high.[2] The highly concentrated solute aggregates as a liquid phase instead of an ordered solid lattice.

Causality: Oiling out is particularly prevalent under these conditions:

• High Impurity Levels: Impurities can depress the melting point of the compound, making it more likely to separate as a liquid.

• Rapid Cooling: Cooling the solution too quickly can cause the compound to crash out of solution before it has time to organize into a crystal lattice.[7]

• Inappropriate Solvent: The solvent may not be ideal, leading to a situation where the compound's solubility drops too dramatically over a small temperature range.

Solutions for Oiling Out:

• Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of additional solvent (the "good" solvent in a mixed system) to lower the saturation point slightly.[2] Then, attempt to cool the solution much more slowly.

• Lower the Crystallization Temperature: If possible, try cooling the solution to a lower temperature. This can sometimes solidify the oil, which may then serve as a seed for proper crystallization.

• Change the Solvent System: You may need to screen for a different solvent or solvent pair entirely.[6] A solvent that is a poorer solvent for your compound at all temperatures might prevent oiling out by forcing a slower, more controlled crystallization.

Q4: How do I select the best solvent system for crystallizing my ATBA complex?

A4: Solvent selection is the most critical parameter in crystallization.[5][6] The ideal solvent should dissolve the compound completely when hot but poorly when cold.[4] Given ATBA's structure, which contains both a polar, H-bonding triazole-amine group and a benzoic acid group, polar protic and aprotic solvents are excellent starting points.

Systematic Solvent Screening:

A systematic approach is far more effective than random guessing. Use small amounts of your crude material for these tests.

Solvent Category	Example Solvents	Rationale for ATBA Complexes
Polar Protic	Water, Ethanol, Methanol, Isopropanol	Can form strong hydrogen bonds with the carboxylic acid, amino group, and triazole nitrogens. Often used in solvent/anti-solvent pairs.[3]
Polar Aprotic	Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Good at dissolving polar compounds without interfering with solute-solute hydrogen bonding as strongly as protic solvents. DMF and DMSO are known to interact strongly with COOH groups, which can influence which polymorph crystallizes.[8]
Less Polar	Ethyl Acetate, Dichloromethane	May be useful as part of a mixed-solvent system, often as the "poorer" solvent to induce precipitation.

Protocol 2: Solvent Screening for Crystallization outlines a practical method for this. If no single solvent is ideal, a mixed solvent system (a "solvent/anti-solvent" pair) is the next logical step.[3] In this technique, you dissolve the compound in a minimal amount of a "good" hot solvent (in which it is very soluble) and then slowly add a "poor" solvent (the anti-solvent, in which it is insoluble) until the solution becomes turbid (cloudy). Add a drop or two of the good solvent to clarify, then cool slowly.

Caption: A decision tree for selecting an appropriate crystallization solvent.

Q5: How does pH affect the crystallization of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid?

A5: The pH of the solution is a critical and often overlooked variable for amphoteric molecules like ATBA, which have both acidic (carboxylic acid) and basic (amino group, triazole ring) sites. The solubility of your compound will be highly pH-dependent.[9]

Causality:

• At low pH (acidic): The amino group and potentially the triazole nitrogens will be protonated (-NH3+). This salt form is typically much more soluble in polar solvents like water than the neutral molecule.

• At high pH (basic): The carboxylic acid group will be deprotonated (-COO-). This carboxylate salt is also usually much more soluble in water.

• At the Isoelectric Point (pI): There will be a specific pH at which the molecule has no net electrical charge (it exists as a zwitterion). At or near this pI, the molecule's solubility is at its minimum.

Strategy for pH Control:

The goal is to dissolve the compound at a pH where it is soluble and then adjust the pH towards its isoelectric point to induce crystallization. This is a form of reactive crystallization.[9]

• Dissolve in Base: Dissolve your crude ATBA complex in a dilute aqueous base (e.g., NaHCO₃ or NaOH solution) where it forms the soluble sodium carboxylate salt.

• Filter (Optional): If there are any insoluble non-acidic impurities, you can filter them off at this stage.

• Re-acidify: Cool the basic solution in an ice bath and slowly, with stirring, add a dilute acid (e.g., 6M HCl or acetic acid).[7] As the pH drops and approaches the pI, the neutral ATBA will precipitate out. The key is to add the acid slowly to promote crystal growth rather than amorphous precipitation.[7]

Frequently Asked Questions (FAQs)

Q: What are the key structural features of ATBA that influence its crystallization? A: ATBA's structure is rich in hydrogen bond donors (the -COOH, -NH₂, and triazole N-H) and acceptors (the triazole nitrogens and carbonyl oxygens). This extensive hydrogen bonding capability means that it is likely to form robust, stable crystal lattices, often incorporating solvent molecules.[10] The planarity of the benzoic acid and triazole rings also allows for potential π-stacking interactions, which can influence crystal packing.[11]

Q: Could impurities be inhibiting my crystallization? A: Absolutely. Impurities can disrupt the ordered packing of molecules into a crystal lattice, which can prevent crystallization or lead to the formation of impure crystals.[7] If you consistently get low yields or poor crystal quality, performing a preliminary purification of your crude product is advisable. A simple acid-base extraction can remove neutral impurities[7], or a preliminary recrystallization can be performed if the impurity profile is known.[6]

Q: I finally got crystals, but they are very small needles. How can I get larger crystals? A: The formation of very fine needles is typically a sign of rapid nucleation and crystal growth, which happens when the solution is highly supersaturated. To get larger crystals, you need to slow down the process.[12]

• Cool the solution more slowly: Instead of an ice bath, allow the flask to cool to room temperature on the benchtop, insulated by a few paper towels, and then transfer it to a refrigerator.[2][12]

• Use less supersaturation: Add a little more solvent so the solution is less concentrated.

• Slow Evaporation: Dissolve your compound in a suitable solvent in a beaker, cover it with a watch glass or perforated parafilm, and let the solvent evaporate over several days.[6] This is an excellent method for growing high-quality crystals for X-ray diffraction.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Dissolution: Place the crude, impure solid in an Erlenmeyer flask with a stir bar. Add a minimal amount of the selected crystallization solvent.

• Heating: Gently heat the mixture on a hot plate while stirring. Add more solvent in small portions until the solid completely dissolves.[3][6] Avoid adding a large excess.

• Hot Filtration (if necessary): If insoluble impurities (e.g., dust, inorganic salts) are present, perform a hot gravity filtration. Preheat the funnel and receiving flask with hot solvent to prevent the product from crystallizing prematurely in the funnel.[3][7]

• Cooling: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, you may place it in an ice bath to maximize the yield.[7]

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.[5]

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to rinse away the impurity-laden mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or air dry them on a watch glass.

Protocol 2: Solvent Screening for Crystallization

• Preparation: Place a small amount (5-10 mg) of your crude ATBA complex into several small test tubes.

• Solvent Addition: To each tube, add a different solvent from your selected list (e.g., water, ethanol, ethyl acetate, acetone, DMF), starting with ~0.2 mL.

• Room Temperature Test: Agitate the tubes and observe solubility. If the compound dissolves completely, the solvent is too good for single-solvent recrystallization but may be useful in a mixed-solvent system.

• Hot Temperature Test: For tubes where the compound is insoluble at room temperature, gently heat them in a water or sand bath.[6] If the compound dissolves completely upon heating, it is a potential candidate.

• Cooling Test: Allow the hot solutions that fully dissolved the compound to cool slowly to room temperature. Observe if crystals form. The best solvent will be one where the compound is sparingly soluble at room temperature but very soluble when hot, and which produces a good quantity of crystals upon cooling.[5]

Protocol 3: pH-Mediated Crystallization

• Dissolution: In an Erlenmeyer flask, dissolve the crude ATBA complex in a minimum amount of dilute aqueous NaOH (e.g., 1 M) or NaHCO₃ solution with stirring.

• Filtration: If any solid impurities remain, filter the solution to remove them.

• Acidification: Cool the clear, basic solution in an ice-water bath. Using a Pasteur pipette, add dilute HCl (e.g., 3-6 M) or acetic acid dropwise with vigorous stirring.

• Precipitation: Continue adding acid until the solution becomes cloudy and a precipitate forms. Check the pH with litmus or pH paper to ensure it is acidic.

• Digestion: Allow the mixture to stir in the ice bath for 15-30 minutes to encourage complete crystallization and crystal growth.

• Isolation: Collect the purified solid via suction filtration, wash with a small amount of cold water, and dry thoroughly.

Caption: A workflow diagram for diagnosing and solving low crystallization yield issues.

References

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• Al-Suwaidan, I. A., et al. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 9(35), 20185–20197. [Link]

• Li, Y., et al. (2011). Co-crystallization of a versatile building block 4-amino-3,5-bis(4-pyridyl)-1,2,4-triazole with R-isophthalic acids (R = –H, –NH2, –SO3H, and –COOH): polymorphism and substituent effect on structural diversity. CrystEngComm, 13(1), 235-245. [Link]

• Sato, E., et al. (2020). Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid. Crystals, 10(9), 786. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Fun, H.-K., et al. (2010). 5-Amino-3-(4H-1,2,4-triazol-4-yl)-1H-1,2,4-triazole. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3221–o3222. [Link]

• Zhang, Y.-P., et al. (2022). Synthesis, Structure, and Properties of Complexes Based on 2,4-Bis-(triazol-1-yl)benzoic Acid as a Ligand. ACS Omega, 7(3), 3098–3107. [Link]

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• Al-Ghorbani, M., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 202-209.

• Chemistry LibreTexts. (2022, April 7). 3.4D: The Unavoidable Loss of Recovery. Retrieved from [Link]

• Bektas, H., et al. (2005). Synthesis of 4-Amino-4,5-dihydro-1H-1,2,4-triazole-5-ones and their Isatin-3-imine Derivatives. Molecules, 10(2), 467–473. [Link]

• Zhang, W., et al. (2023). Synthesis, Crystal Structure, Spectral Characterization and Antifungal Activity of Novel Phenolic Acid Triazole Derivatives. Molecules, 28(19), 6960. [Link]

• Patel, M. B., et al. (2022). Design, synthesis and biological activity of 4- amino-5-(Benzimidazole-1-yl) triazole. Science, Health and Medical Journals, 6(2). [Link]

• Chemistry Stack Exchange. (2015, December 16). Tips for maximizing yield, purity and crystal size during recrystallization. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles. Retrieved from [Link]

• Remenar, J. F., et al. (2003). Crystal Engineering of Novel Cocrystals of a Triazole Drug with 1,4-Dicarboxylic Acids. Journal of the American Chemical Society, 125(28), 8456–8457. [Link]

• (n.d.). recrystallisation experimental techniques required. Retrieved from [Link]

• Vovk, M. V., et al. (2022). 1,2,3-Triazole-4(5)-amines – Convenient Synthetic Blocks for the Construction of Triazolo-Annulated Heterocycles. Chemistry of Heterocyclic Compounds, 58(7), 571-584. [Link]

• Fun, H.-K., et al. (2012). 4-[3,5-Bis(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid dimethylformamide monosolvate. Acta Crystallographica Section E: Structure Reports Online, 68(2), o409. [Link]

• Taylor, C. R., et al. (2025). Crystallographic Combinations: Understanding Polymorphism and Approximate Symmetry in N-(1,3-Thiazol-2-yl)benzamide. Crystals, 15(7), 903. [Link]

• (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• McGuire, C., & O'Flaherty, S. (2015). Predicting and understanding crystal morphology: The morphology of benzoic acid and the polymorphs of sulfathiazole. ResearchGate. Retrieved from [Link]

• Yu, F., et al. (2022). Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. CrystEngComm, 24(1), 101-111. [Link]

• Caflin, K. C. (2020). Solubility report of 3-(5-amino-1,2,4-oxadiazol-3-yl)-4-nitro. DTIC. Retrieved from [Link]

• Al-Jumaili, D. A. A., & Al-Amiery, A. A. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-inflammatory agents. Baghdad Science Journal, 22(6), 1640-1649. [Link]

• PubChem. (n.d.). 4-(1H-1,2,3-triazol-1-yl)benzoic acid. Retrieved from [Link]

• Thota, S. M., & Velaga, S. P. (2020). Crystallization of para-aminobenzoic acid forms from specific solvents. RSC Advances, 10(49), 29339–29346. [Link]

• Ceylan, S., et al. (2018). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Marmara Pharmaceutical Journal, 22(3), 405-414. [Link]

• Yin, C., et al. (2018). 5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts: a new strategy for constructing the nitrogen-rich cation based on the energetic moiety combination. New Journal of Chemistry, 42(1), 478-485. [Link]

• Sameliuk, Y., & Kaplaushenko, A. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine, 14(3), 293-298. [Link]

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purification techniques for crude 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoicacid reaction mixtures

Welcome to the technical support guide for the purification of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid. This resource is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this versatile building block in high purity. The unique amphoteric nature of this molecule, possessing both a carboxylic acid and an amino group, presents specific purification hurdles that require a nuanced approach. This guide provides field-proven troubleshooting advice and detailed protocols to streamline your purification workflow.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the purification of crude 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid reaction mixtures.

Question: My final product has a persistent yellow or brown color. How can I obtain a white or off-white solid?

Answer: Colored impurities are common in heterocyclic syntheses and often arise from polymeric side products or degradation. The most effective method for their removal is treatment with activated charcoal during recrystallization.

• Causality: Activated charcoal has a high surface area with a network of pores that readily adsorbs large, flat, aromatic molecules, which are characteristic of many colored impurities. The target molecule is significantly smaller and less likely to be adsorbed, especially at elevated temperatures.

• Protocol:

  • Dissolve your crude product in a suitable hot solvent (see the Solvent Selection Table in Section 2).

  • Once fully dissolved, add a small amount of activated charcoal (typically 1-2% w/w relative to your crude material).

  • Maintain the solution at a boil for 5-10 minutes with stirring.[1]

  • Perform a hot gravity filtration using fluted filter paper to remove the charcoal.[2] This step is critical and must be done quickly to prevent premature crystallization of your product in the funnel. Pre-heating the funnel and receiving flask is highly recommended.[3]

  • Allow the clarified, hot filtrate to cool slowly to induce crystallization.

Question: During recrystallization, my compound "oiled out" instead of forming crystals. What went wrong and how can I fix it?

Answer: "Oiling out" occurs when a compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This is a common issue when the compound's melting point is lower than the boiling point of the chosen solvent or when the solution is cooled too quickly.[3]

• Causality & Solutions:

  • Inappropriate Solvent Choice: If the solvent's boiling point is too high, the compound may melt in the solution before it crystallizes. Solution: Select a lower-boiling point solvent in which the compound has similar hot/cold solubility properties.

  • Rapid Cooling: Placing the hot flask directly into an ice bath can cause the compound to crash out of solution as a supercooled liquid (oil) because the molecules don't have time to align into a crystal lattice.[3] Solution: Allow the flask to cool slowly to room temperature on a benchtop, perhaps insulated with a beaker, before moving it to an ice bath.[4]

  • High Impurity Load: Impurities can disrupt crystallization and depress the melting point of the mixture. Solution: First, attempt a different purification method, such as an acid-base extraction, to remove the bulk of impurities before proceeding with recrystallization.

Question: My yield is very low after performing an acid-base extraction. Where did my product go?

Answer: The amphoteric nature of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is the most likely culprit. Because it has both an acidic (pKa ~4-5) and a basic (pKa ~2-3) handle, its solubility is highly dependent on pH. Incomplete precipitation is the most common cause of yield loss.

• Causality & Solutions:

  • Incomplete Precipitation: The compound is soluble at both low and high pH. It will only precipitate effectively at its isoelectric point (the pH at which the net charge is zero). Solution: When precipitating the product from an acidic solution, adjust the pH carefully with a base to approximately 3.5-4.0. Conversely, when precipitating from a basic solution, adjust carefully with acid. Use pH paper or a pH meter to monitor the addition. Ensure complete precipitation by cooling the mixture in an ice bath before filtration.

  • Emulsion Formation: Vigorous shaking of the separatory funnel, especially with chlorinated solvents, can lead to stable emulsions where your product is trapped. Solution: Use gentle inversions to mix the layers. If an emulsion forms, try adding a small amount of brine (saturated aqueous NaCl) to break it.[5]

  • Checking All Layers: Before discarding any aqueous or organic layer, take a small aliquot, acidify or basify it accordingly, and see if any precipitate forms. This can help you locate your missing product.

Question: My compound streaks badly on silica gel TLC and gives poor separation during column chromatography. How can I improve this?

Answer: This is a classic problem for basic compounds on standard silica gel. The slightly acidic nature of silica's silanol groups (Si-OH) interacts strongly with the basic amino group on your triazole.[6] This acid-base interaction leads to irreversible adsorption, tailing, and poor resolution.

• Causality & Solutions:

  • Acid-Base Interaction: The amine "sticks" to the silica. Solution: Add a competing base to your mobile phase to neutralize the acidic sites on the silica. A common choice is to add 0.5-1% triethylamine (TEA) or ammonium hydroxide to a solvent system like Dichloromethane/Methanol.[6][7]

  • Alternative Stationary Phases: If modifying the mobile phase is insufficient, consider a different stationary phase. Basic alumina can be effective for basic compounds. Alternatively, amine-functionalized silica columns are commercially available and designed specifically for this purpose.[6]

  • Reversed-Phase Chromatography: This is an excellent alternative. The compound is separated on a nonpolar C18 stationary phase using a polar mobile phase (e.g., water/acetonitrile or water/methanol). Adding a pH modifier like 0.1% formic acid or ammonium acetate can significantly improve peak shape.[8]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding standard purification protocols for 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid.

Question: What is the best overall strategy for purifying the crude product?

Answer: A multi-step approach is often most effective.

• Initial Purity Assessment: Run a quick Thin Layer Chromatography (TLC) or LC-MS to identify the major components in your crude mixture.

• Liquid-Liquid Extraction: Perform an acid-base extraction to separate your amphoteric product from neutral, strictly acidic, or strictly basic impurities. This is a powerful first-pass purification.[9][10][11]

• Recrystallization: Recrystallize the solid obtained from the extraction to achieve high purity and good crystallinity. This is particularly effective at removing trace impurities that have similar solubility profiles.

Question: Which solvents are recommended for recrystallization?

Answer: The ideal solvent should dissolve the compound when hot but not when cold.[2] Given the polarity of the target molecule, polar solvents are the best starting point. A mixed-solvent system is often required.

Solvent System	Boiling Point (°C)	Suitability & Comments
Water	100	Low solubility, but can be used if the product is first dissolved in an acid or base and then precipitated by adjusting the pH to the isoelectric point.
Ethanol/Water	~78-100	A very common and effective mixed-solvent system. Dissolve in minimal hot ethanol, then add hot water dropwise until the solution turns cloudy. Re-clarify with a few drops of hot ethanol and cool slowly.[3]
DMF/Water	~100-153	Excellent for compounds that are poorly soluble in other solvents. Dissolve in a small amount of DMF (even at room temp), then add water dropwise to induce precipitation/crystallization. Note: DMF is a high-boiling solvent and can be difficult to remove completely.
Methanol	65	The compound may have high solubility even at room temperature, but it can be a useful component of a mixed-solvent system.

Question: Can you provide a detailed protocol for an acid-base extraction?

Answer: Yes, this workflow is designed to isolate your amphoteric product from both neutral and other ionizable impurities.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate (EtOAc). If some material is insoluble, it may be your desired product or a salt; filter this solid and analyze it separately. Transfer the organic solution to a separatory funnel.

• Acid Wash (Removes Bases): Add 1M HCl (aq) to the separatory funnel. Shake gently, allow the layers to separate, and drain the lower aqueous layer. This layer contains any basic (non-acidic) impurities. Repeat once more.[9][12]

• Base Wash (Extracts Product & Acids): Now, add 1M NaOH (aq) to the organic layer remaining in the funnel. Shake gently. Your desired product and any other acidic impurities will move into the aqueous layer as their sodium salts. Drain the lower aqueous layer into a clean Erlenmeyer flask labeled "Base Extract". Repeat this extraction with fresh NaOH to ensure complete transfer. The remaining organic layer now contains only neutral impurities and can be set aside.[9][11]

• Product Precipitation: Cool the "Base Extract" flask in an ice bath. Slowly add 3M HCl (aq) dropwise while stirring. You will see a precipitate form. Continue adding acid until the solution is acidic to pH paper (target pH ~3.5-4).

• Isolation: Allow the slurry to stir in the ice bath for 15-30 minutes to maximize precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold water to remove any inorganic salts.[12]

• Drying: Allow the purified solid to air dry on the filter or dry it further in a vacuum oven.

Question: What are good starting conditions for column chromatography?

Answer: The choice depends on the scale of your purification and the available equipment.

• Normal-Phase (Silica Gel):

  • Stationary Phase: Silica Gel (230-400 mesh)

  • Mobile Phase: A gradient of 0% to 15% Methanol in Dichloromethane (DCM), with 1% triethylamine (TEA) added to the entire mobile phase.[6]

  • Loading: Adsorb the crude material onto a small amount of silica gel ("dry loading") for best results.

• Reversed-Phase (C18):

  • Stationary Phase: C18-functionalized Silica

  • Mobile Phase: A gradient of 5% to 95% Acetonitrile in Water, with 0.1% formic acid added to both solvents to ensure the carboxylic acid is protonated.

  • Loading: Dissolve the sample in a minimal amount of a strong solvent like DMF or DMSO.

Visualization of Purification Workflow

The following diagram illustrates the decision-making process for the acid-base extraction protocol described above.

Caption: Workflow for purifying an amphoteric compound via acid-base extraction.

References

• Separation of a Three-Component Organic Mixture using Extraction Techniques and Acid-Base. Google Search Result.
• Acid-Base Extraction. Google Search Result.
• ACID/BASE SEPAR
• Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines. PMC.
• Rapid Synthesis of 1,3,5-Substituted 1,2,4-Triazoles from Carboxylic Acids, Amidines, and Hydrazines.
• How do I purify the resulting compound after a nitro- to amine-group reduction?.
• Experiment 3: Separation of a Mixture by Acid-Base Extraction. UW-Madison Chemistry.
• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. PMC.
• 4.8: Acid-Base Extraction. Chemistry LibreTexts.
• PRODUCT INFORMATION - 4-(Phenylcarbonyl)benzoic Acid. Cayman Chemical.
• Synthesis of 4-Amino-4,5-dihydro-1H-1,2,4-triazole-5-ones and their Isatin-3-imine Deriv
• Design, synthesis and biological activity of 4- amino-5-(Benzimidazole-1-yl) triazole. ScienceScholar.
• Recrystallization of Benzoic Acid. University of Missouri–St. Louis.
• The Recrystallization of Benzoic Acid. University of Massachusetts.
• recrystallization solvents for purifying 2-amino-thiazole-5-carboxylic-acid deriv
• Lab Report Recrystalliz
• Process for the preparation of 4-amino-1,2,4-Triazole.
• Optimization of the synthesis of 5-amino-1,2,4-triazol-3-ylacetic acid and bis(5-amino-1,2,4-triazol-3-yl)methane.
• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives.
• Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4. International Journal of Pharmaceutical Sciences and Research.
• How do I purify ionizable organic amine compounds using flash column chrom
• Recrystalliz
• Synthesis of Some Novel Schiff Base Derivative 5-Substituted-4-Amino-1,2,4-Triazole-3-one Compounds with Potential Lipase In. FABAD Journal of Pharmaceutical Sciences.
• Separation, purification and identification of the components of a mixture. The Royal Society of Chemistry.
• Purifying ionic compounds by flash column chromatography. Biotage. G4kcgAPsxqqaLe-HA07XklRbjYfdow==)

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• 12. dept.harpercollege.edu [dept.harpercollege.edu]

overcoming steric hindrance in 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid metal coordination

Welcome to the Advanced Materials & Coordination Chemistry Support Center. This portal is designed for researchers, structural chemists, and drug development professionals working with 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (H2atba) and similar bulky, mixed-donor ligands.

Coordinating metals to H2atba presents a unique crystallographic challenge: the rigid V-shape of the ligand, combined with the significant steric bulk of the amino (-NH2) group adjacent to the triazole coordination sites, often leads to kinetic trapping, incomplete coordination, or amorphous precipitates. This guide provides field-proven, mechanistically grounded solutions to force thermodynamic control and achieve high-dimensionality Metal-Organic Frameworks (MOFs).

Troubleshooting Guide & FAQs

Q1: Why am I getting amorphous powders instead of crystalline frameworks when reacting H2atba with Zn(II) or Cu(II)? A: You are experiencing kinetic trapping. The carboxylate group of H2atba coordinates very rapidly to borderline/hard metal ions. However, the bulky -NH2 group on the triazole ring creates a high steric activation barrier for the secondary coordination step. As a result, the framework precipitates before the triazole nitrogens can properly orient themselves around the metal node.

• The Solution: Implement a Modulated Synthesis strategy. By adding a monocarboxylic acid modulator (such as acetic acid or benzoic acid) to the reaction mixture, you introduce a competitive binder. The modulator temporarily caps the metal sites, slowing down the overall coordination rate and allowing the bulky H2atba ligand the time required to overcome steric clashes and find its thermodynamic minimum[1].

Q2: My X-ray diffraction data shows my coordination polymer is only 1D or 0D. How can I expand this into a 3D porous MOF? A: The steric hindrance of the amino-triazole moiety often prevents multi-directional expansion, forcing the structure into low-dimensional chains or discrete complexes. To build a 3D architecture, you must relieve the spatial crowding at the metal node.

• The Solution: Use the Mixed-Ligand (Pillaring) Approach . Introduce linear N-donor auxiliary ligands (e.g., 4,4'-bipyridine) into your synthesis. These auxiliary ligands act as rigid spacers, extending the distance between metal nodes and providing the necessary physical clearance for the bulky H2atba ligands to coordinate without clashing[2].

Q3: IR spectroscopy indicates that only the carboxylate group is coordinated. The triazole ring remains unattached. How do I activate the triazole sites? A: This is a protonation issue compounded by steric bulk. The triazole proton has a pKa of approximately 8.5. In neutral or acidic conditions, the triazole ring remains protonated, which not only removes a potential coordination site (N1 or N2) but also restricts the conformational flexibility needed to bypass the -NH2 group's bulk.

• The Solution: Adjust the pre-reaction pH to 8.8–9.5 using triethylamine (TEA) or dilute ammonia. Deprotonating the triazole increases its nucleophilicity and forces it into a multidentate bridging mode, which thermodynamically drives the completion of the coordination sphere[2].

Logical Workflows & Mechanistic Pathways

Workflow for resolving steric hindrance in H2atba metal coordination.

Mechanistic pathway of steric relief using N-donor auxiliary ligands.

Quantitative Data: Auxiliary Ligand Selection

Selecting the correct auxiliary ligand is critical for overcoming the specific steric radii of the H2atba amino group. The table below summarizes the structural impact of various N-donor spacers on Zn(II)-triazole-carboxylate systems[2].

Auxiliary Ligand	Spacer Length (Å)	Steric Relief Mechanism	Resulting Dimensionality	Typical Yield (%)
None (Control)	N/A	None (High Steric Clash)	1D Chains / Amorphous	< 20%
Pyridine (py)	~2.8	Terminal capping, prevents 3D growth	0D Discrete Complexes	45%
4,4'-Bipyridine (4,4'-bpy)	~7.1	Rigid pillaring, separates metal nodes	3D Interpenetrated MOF	62%
1,4-Bis(imidazol-1-yl)benzene (bib)	~9.5	Extended rigid pillaring	3D Porous Framework	41%
1,4-Bis(imidazol-1-ylmethyl)benzene (bix)	~11.2	Flexible pillaring, conformational adaptation	2D Layered Networks	37%

Standard Operating Protocol: Mixed-Ligand Solvothermal Synthesis

This protocol utilizes a self-validating thermodynamic approach to synthesize 3D H2atba-Zn frameworks, ensuring that steric hindrance is bypassed via pillaring and pH modulation.

Materials Required:

• 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (H2atba)

• 4,4'-bipyridine (4,4'-bpy)

• Zinc nitrate hexahydrate (Zn(NO3)2·6H2O)

• N,N-dimethylformamide (DMF)

• Triethylamine (TEA)

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 0.20 mmol of H2atba and 0.20 mmol of 4,4'-bpy in a solvent mixture of 10 mL DMF and 2 mL deionized water.

  • Causality: DMF acts as a coordinating solvent that temporarily stabilizes the Zn2+ ions, slowing down the reaction to prevent amorphous kinetic precipitation.

• Metal Addition: Slowly add 0.20 mmol of Zn(NO3)2·6H2O to the mixture under continuous magnetic stirring until the solution is entirely homogeneous.

• pH Modulation (Critical Step): Measure the initial pH of the solution. Add TEA dropwise until the pH reaches exactly 8.8 - 9.0 .

  • Self-Validation: If the pH remains below 8.0, the triazole ring will not deprotonate, preventing the multidentate coordination required for 3D framework assembly. Verify the pH stabilizes for at least 5 minutes before proceeding.

• Solvothermal Reaction: Transfer the solution to a 20 mL Teflon-lined stainless-steel autoclave. Seal tightly and heat in a programmable oven at 120 °C for 72 hours .

  • Causality: 120 °C provides the necessary thermal energy to overcome the steric activation barrier of the bulky -NH2 group, driving the system toward the thermodynamic product.

• Controlled Cooling: Cool the autoclave to room temperature at a strictly controlled rate of 5 °C/hour .

  • Self-Validation: Rapid cooling yields kinetic powders; slow cooling ensures the growth of diffraction-quality single crystals.

• Harvesting & Washing: Filter the resulting block crystals. Wash sequentially with fresh DMF (3 × 5 mL) and ethanol (3 × 5 mL).

  • Self-Validation: The DMF wash removes unreacted H2atba and trapped modulators from the pores. Verify the phase purity of the bulk sample by comparing its Powder X-Ray Diffraction (PXRD) pattern against the simulated single-crystal data.

References

• Bosch, M., Sun, X., Yuan, S., Chen, Y.-P., Wang, Q., Wang, X., & Zhou, H.-C. (2016). "Modulated Synthesis of Metal-Organic Frameworks through Tuning of the Initial Oxidation State of the Metal." European Journal of Inorganic Chemistry, 2016(27), 4368-4372.[Link]

• Yang, J.-X., et al. (2020). "N-Donor Auxiliary Ligand Influence on the Coordination Mode Variations of V-Shaped Triazole Dicarboxylic Acid Ligand Affording Seven New Luminescent Zn(II) Compounds with Variable Structural Motifs." Crystal Growth & Design, 20(10), 6366–6381.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Activation and Solvent Removal for Amino-Triazolyl Benzoate MOFs

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with metal-organic frameworks (MOFs) constructed from the 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid ligand.

This bifunctional ligand—featuring a highly polar 1,2,4-triazole ring, a primary amine (-NH₂), and a benzoic acid moiety—creates uniquely functionalized micropores. However, these same functional groups make solvent inclusion a severe bottleneck during material activation. This guide synthesizes field-proven insights to help you troubleshoot pore collapse, optimize solvent exchange, and achieve theoretically maximum surface areas.

Part 1: Diagnostic FAQs (Understanding the Mechanism)

Q1: Why is DMF so difficult to remove from 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid MOFs compared to standard carboxylate MOFs? A1: The difficulty lies in the thermodynamics of the pore environment. While the carboxylate group typically coordinates to the metal nodes, the 1,2,4-triazole ring and the primary amine project into the pore channels. These groups act as potent hydrogen bond donors and acceptors. Solvents like N,N-dimethylformamide (DMF) or water form strong, localized hydrogen-bonding networks with these pore-wall functionalities. Consequently, the enthalpy of vaporization for the trapped solvent is significantly higher than that of the bulk solvent, making standard thermal evacuation ineffective[1].

Q2: My MOF framework collapses when I apply vacuum heating. What is the exact physical mechanism of this collapse? A2: Framework collapse during direct thermal activation is driven by capillary forces. As a high-surface-tension solvent (like DMF or water) transitions from the liquid to the gas phase within the micropores, it creates a receding meniscus. This meniscus exerts immense capillary pressure on the pore walls. Because amino-triazole MOFs often feature flexible or delicate coordination geometries, this pressure exceeds the mechanical yield strength of the coordination bonds, leading to catastrophic structural collapse and loss of porosity[2].

Q3: How can I verify that solvent inclusion has been fully resolved before running a time-consuming BET surface area analysis? A3: We recommend a two-step, self-validating protocol. First, perform Thermogravimetric Analysis (TGA). A successfully activated MOF should show a flat baseline up to its decomposition temperature, with no early mass-loss steps corresponding to guest solvents. Second, digest a small sample of the activated MOF in DCl/DMSO-d₆ and analyze it via ¹H-NMR. The absence of solvent peaks (e.g., DMF methyl singlets at ~2.7 and ~2.9 ppm) relative to the aromatic ligand protons confirms complete solvent removal.

Part 2: Decision Matrix for Solvent Removal

Before selecting an activation protocol, use the following decision matrix to evaluate your framework's stability and the residual capillary forces of your solvent system.

Fig 1: Decision matrix for selecting the optimal MOF activation and solvent removal strategy.

Part 3: Validated Troubleshooting Protocols

Protocol A: Stepwise Solvent Exchange & Mild Evacuation

Best for: Moderately stable MOFs where capillary forces can be mitigated by lowering the solvent's surface tension prior to evacuation.

• Primary Wash: Decant the mother liquor (DMF) from the as-synthesized MOF crystals. Wash the crystals 3× with fresh DMF to remove unreacted 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid ligand and residual metal salts.

• Gradient Transition: Immerse the crystals in a transitional solvent (e.g., absolute ethanol) for 24 hours. Replace the solvent every 8 hours. Causality: Ethanol disrupts the strong DMF-amine hydrogen bonds without shocking the framework.

• Low-Tension Exchange: Replace the ethanol with a low-surface-tension, highly volatile solvent (e.g., acetone or dichloromethane) for an additional 48 hours, refreshing the solvent twice daily[1].

• Evacuation: Transfer the solvent-exchanged MOF to a Schlenk flask. Evacuate at room temperature for 12 hours, followed by mild heating (60–80 °C) under dynamic vacuum (<10⁻³ Torr) for 12 hours.

• System Validation: Digest 5 mg of the activated powder in DCl/DMSO-d₆. Run a ¹H-NMR spectrum. The absolute absence of a singlet at 2.09 ppm (acetone) or 2.89 ppm (DMF) validates successful exchange and removal.

Protocol B: Supercritical CO₂ (scCO₂) Activation (The Gold Standard)

Best for: Ultra-delicate amino-triazole MOFs that suffer pore collapse even under low-tension solvent evacuation.

• Pre-Exchange: Perform a primary solvent exchange from DMF to absolute ethanol (as detailed in Protocol A, Steps 1–2). Note: Direct exchange from DMF to liquid CO₂ is kinetically unfavorable; ethanol acts as a necessary miscible bridge.

• Reactor Loading: Transfer the ethanol-solvated MOF into the scCO₂ reactor vessel, ensuring the crystals remain submerged in a small amount of ethanol to prevent premature drying.

• Liquid CO₂ Purge: Purge the vessel with liquid CO₂ at 10 °C to exchange the ethanol with liquid CO₂. Repeat this purge cycle 5 times over an 8-hour period.

• Supercritical Transition: Raise the vessel temperature to 40 °C and the pressure to 120 bar, transitioning the liquid CO₂ into the supercritical phase. Causality: scCO₂ possesses zero surface tension, completely neutralizing the capillary forces that cause pore collapse[3].

• Equilibration: Maintain supercritical conditions for 4–6 hours to ensure complete diffusion of scCO₂ through the micropores.

• Depressurization: Slowly depressurize the vessel at a rate of 0.5 bar/min at 40 °C. This transitions the scCO₂ directly to CO₂ gas without crossing a liquid-gas boundary, leaving the MOF pores pristine[2].

• System Validation: Perform TGA from 25 °C to 400 °C. A completely flat baseline prior to the framework's decomposition temperature validates the absence of included CO₂ or ethanol.

Part 4: Performance Data & Quality Control

To assist in selecting the most efficient route for your specific drug delivery or gas storage application, refer to the quantitative performance metrics below.

Table 1: Quantitative Comparison of Activation Strategies for Amino-Triazole MOFs

Activation Strategy	Target Solvent Removed	Residual Solvent (wt%)	BET Surface Area Recovery	Structural Integrity Risk	Process Time
Direct Vacuum Heating	DMF / H₂O	5 - 15%	< 30% (Severe Collapse)	Very High	24 Hours
Direct Solvent Exchange	DMF → Acetone	2 - 5%	70 - 85%	Moderate	3 Days
Stepwise Exchange + Vac	DMF → EtOH → DCM	< 1.0%	85 - 95%	Low	4 Days
Supercritical CO₂ (scCO₂)	EtOH → scCO₂	< 0.1%	> 99% (Theoretical Max)	Near Zero	2 Days

References

• Mondloch, J. E., Karagiaridi, O., Farha, O. K., & Hupp, J. T. (2013). "Activation of metal–organic framework materials." CrystEngComm (RSC Publishing). Available at:[Link]

• Liu, B., et al. (2023). "In Situ Observation of Solvent Exchange Kinetics in a MOF with Coordinatively Unsaturated Sites." Journal of the American Chemical Society (ACS Publications). Available at:[Link]

• Polyzoidis, A., et al. (2020). "Using Supercritical CO2 in the Preparation of Metal-Organic Frameworks: Investigating Effects on Crystallisation." Crystals (MDPI). Available at:[Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, providing unparalleled insights into molecular structure. For researchers and professionals in drug development, a thorough understanding of NMR data is critical for the unambiguous characterization of novel chemical entities. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid, a molecule of interest due to its hybrid structure incorporating a benzoic acid moiety and an aminotriazole ring system, both common pharmacophores.

This guide will deconstruct the predicted spectra, explain the underlying principles for peak assignments, offer a comparative analysis with related structural fragments, and provide a detailed experimental protocol for acquiring high-quality data.

Molecular Structure and Atom Numbering

A clear and consistent numbering system is fundamental for accurate spectral assignment. The following diagram illustrates the structure of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid with the numbering convention that will be used throughout this guide.

Caption: Structure of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid with IUPAC-style numbering for NMR assignment.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. Due to the presence of multiple polar, protic functional groups (-COOH, -NH₂, -NH), the choice of solvent is critical. Dimethyl sulfoxide-d₆ (DMSO-d₆) is the solvent of choice as it effectively dissolves the compound and slows down the exchange rate of labile protons, allowing for their observation.[1]

Predicted ¹H NMR Signals in DMSO-d₆:

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Comparative Data
H-COOH	12.0 - 13.5	Broad Singlet (br s)	1H	Carboxylic acid protons are highly deshielded and often appear as very broad signals due to hydrogen bonding and chemical exchange.[2][3] In a similar compound, 4-(5-Amino-3-(methylthio)-1H-1,2,4-triazol-1-yl)benzoic acid, this proton was observed at 13.09 ppm.[4]
H-2, H-6	~8.1	Doublet (d)	2H	These protons are ortho to the electron-withdrawing carboxylic acid group, causing a significant downfield shift.[2] They will appear as a doublet due to coupling with H-3 and H-5. For para-substituted benzoic acids, these protons typically resonate around δ 8.0-8.1 ppm.[2][5]
H-3, H-5	~7.8	Doublet (d)	2H	These protons are ortho to the triazole substituent. They are less deshielded than H-2/H-6 and will appear as a doublet due to coupling with them, forming a characteristic AA'BB' system.[2]
-NH₂	6.5 - 7.5	Broad Singlet (br s)	2H	The chemical shift of amine protons is variable and concentration-dependent. In related aminotriazoles, these signals appear in this range.[4][6] This signal will disappear upon addition of D₂O due to H/D exchange.[1][2]
Triazole -NH	11.5 - 12.5	Broad Singlet (br s)	1H	The N-H proton of the triazole ring is also acidic and subject to hydrogen bonding, leading to a broad, downfield signal.[7] Its observation and position can be highly dependent on solvent, temperature, and concentration.[8]

Key Comparative Insights:

• Benzoic Acid Fragment: The aromatic region is expected to show a classic para-substituted pattern, often referred to as an AA'BB' system, which manifests as two distinct doublets. For comparison, the protons ortho to the -COOH in benzoic acid itself appear around 8.12 ppm, while the meta and para protons are further upfield.[5]

• Aminotriazole Fragment: The labile protons (-NH₂ and -NH) are the most variable. Their broadness is a key identifying feature. In 3-amino-5-phenyl-1,2,4-triazole, the NH₂ protons are observed as a broad signal at 6.12 ppm and the ring NH at a very downfield 12.60 ppm in DMSO-d₆.[7]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. Due to the molecule's symmetry, fewer signals than the total number of carbons are expected.

Predicted ¹³C NMR Signals in DMSO-d₆:

Carbon Assignment	Predicted δ (ppm)	Rationale & Comparative Data
C-7 (C=O)	167 - 173	The carbonyl carbon of a carboxylic acid is highly deshielded and appears far downfield.[9] In benzoic acid, it resonates around 167.8 ppm in DMSO-d₆.[10] A similar triazolyl benzoic acid showed this peak at 167.1 ppm.[4]
C-9 (C-NH₂)	158 - 162	The triazole carbon attached to the amino group (C5 in triazole nomenclature) is significantly deshielded. In 3-amino-5-substituted-1,2,4-triazoles, this carbon typically appears in the 157-159 ppm range.[7]
C-8 (C-Aryl)	153 - 158	The triazole carbon attached to the phenyl ring (C3 in triazole nomenclature) is also highly deshielded. Its exact position can vary based on the other substituent.[7]
C-4 (C-Triazole)	140 - 144	This is the quaternary aromatic carbon to which the triazole ring is attached. Its chemical shift is influenced by the electron-withdrawing nature of the triazole. In a related structure, this carbon (C-4) was found at 140.9 ppm.[4]
C-2, C-6	130 - 132	These aromatic CH carbons are ortho to the -COOH group. In benzoic acid, the ortho carbons are near 130 ppm.[9] The value is similar in many para-substituted derivatives.[10]
C-1 (C-COOH)	~129	This is the quaternary aromatic carbon attached to the carboxylic acid group. Its shift is often close to the protonated aromatic carbons.[4]
C-3, C-5	120 - 125	These aromatic CH carbons are meta to the -COOH group. The triazole substituent influences their position. In a comparable structure, these carbons (C-3/5) were observed at 121.9 ppm.[4]

Comparative Analysis Logic:

The assignment of ¹³C signals relies heavily on comparing predicted shifts with known data for constituent parts of the molecule.

• Quaternary Carbons: These are typically identified by their lower intensity in standard ¹³C spectra and their absence in a DEPT-135 experiment. The carbonyl (C-7) is the most downfield signal. The remaining three (C-1, C-4, and the two triazole carbons) can be distinguished by comparing with data from benzoic acid and substituted triazoles.[7][9]

• Protonated Carbons (CH): The aromatic CH carbons (C-2,6 and C-3,5) can be definitively assigned using a Heteronuclear Single Quantum Coherence (HSQC) experiment, which correlates each carbon signal with its directly attached proton.

Caption: Step-by-step experimental workflow for NMR analysis.

Detailed Procedure:

• Sample Weighing: Accurately weigh approximately 5-10 mg of the solid compound directly into a clean, dry 5 mm NMR tube.

• Solvent Addition: Add ~0.6-0.7 mL of DMSO-d₆ to the NMR tube using a pipette. [10]3. Dissolution: Cap the tube securely and use a vortex mixer to dissolve the sample. If solubility is low, gentle warming with a heat gun may be necessary. Ensure the solution is clear and homogeneous.

• Spectrometer Setup: Insert the sample into the NMR spectrometer. The instrument's software will be used to lock onto the deuterium signal of the solvent, tune the probe to the correct frequencies for ¹H and ¹³C, and shim the magnetic field to optimize homogeneity. [1]5. ¹H Acquisition: Acquire a standard one-dimensional ¹H spectrum. Typical parameters on a 400 MHz instrument include a 90° pulse, a spectral width of ~16 ppm, a relaxation delay of 1-2 seconds, and acquiring 16-32 scans for good signal-to-noise. [11]6. ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. This requires significantly more time than a ¹H spectrum. Typical parameters include a 30-45° pulse to manage relaxation, a spectral width of ~220 ppm, and several thousand scans, often taking 30 minutes to several hours. [12]7. 2D Spectra (Optional but Recommended): For unambiguous assignment, acquire 2D spectra such as HSQC to correlate carbons with their attached protons.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction to obtain the final, interpretable spectrum.

This rigorous protocol ensures the data is both accurate and reliable, forming a trustworthy basis for structural confirmation and further research in drug development.

References

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• Filo. Describe and interpret the 1H NMR spectrum of p-ethoxy benzoic acid. (2026). Available from: [Link]

• ResearchGate. On triazoles. IV—NMR study of 5‐amino‐1,2,4‐triazole isomers. Available from: [Link]

• Al-Ostoot, F.H., et al. (2019). Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. RSC Advances, 9(37), pp.21430-21443. Available from: [Link]

• He, C., et al. (2016). Amination of Nitroazoles — A Comparative Study of Structural and Energetic Properties. Molecules, 21(11), p.1492. Available from: [Link]

• Doc Brown's Chemistry. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzoic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. (2026). Available from: [Link]

• Shablykin, O.V., et al. (2019). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Molbank, 2019(2), p.M1066. Available from: [Link]

• Scribd. Approximate 1H and 13C NMR Shifts. Available from: [Link]

• University of Regensburg. Chemical shifts. Available from: [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. Available from: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• ConnectSci. NMR and DFT Studies of 2-Oxo-1,2,3,4-tetrahydropyridines: Solvent and Temperature Effects. (2018). Available from: [Link]

• Central Asian Journal of Theoretical and Applied Science. Synthesis, Diagnosis and Study of Molecular Docking for 4-(4- amino-5-mercapto-4H-1,2,4-triazol-3-yl) Phenol and Its Coordinatio. (2024). Available from: [Link]

• Unknown Source. 13-C NMR Chemical Shift Table.pdf.

• ACS Figshare. Solvent-Free Nuclear Magnetic Resonance Spectroscopy of Charged Molecules. (2023). Available from: [Link]

• KTU AVES. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Available from: [Link]

• Kletskov, A.V., et al. (2022). Expanding the chemical space of 3(5)-functionalized 1,2,4-triazoles. RSC Advances, 12(16), pp.9749-9774. Available from: [Link]

• Istanbul University Press. Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Available from: [Link]

• CSIRO Publishing. NMR and DFT Studies of 2-Oxo-1,2,3,4-tetrahydropyridines: Solvent .... (2018). Available from: [Link]

• RSC Publishing. Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents. Available from: [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. (2021). Available from: [Link]

• RSC Publishing. Sensitivity-enhanced detection of non-labile proton and carbon NMR spectra on water resonances. Available from: [Link]

• Creary, X., et al. (2012). Method for Assigning Structure of 1,2,3-Triazoles. The Journal of Organic Chemistry, 77(17), pp.7589-7594. Available from: [Link]

• The Royal Society of Chemistry. 1H and 13C NMR Data for triazole 1. Available from: [Link]

• ResearchGate. Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2018). Available from: [Link]

• SciSpace. Complete assignment of 1h- and 13c-nmr spectra of anthranilic acid and its hydroxy derivatives and salicylic acid and its amino. Available from: [Link]

• Issa, Y.M., Hassib, H.B. and Abdelaal, H.E. (2009). 1H NMR, 13C NMR and mass spectral studies of some Schiff bases derived from 3-amino-1,2,4-triazole. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 74(4), pp.902-910. Available from: [Link]

• Thieme. 5 Combination of 1H and 13C NMR Spectroscopy. Available from: [Link]

• Doc Brown's Chemistry. Interpreting the 13 C NMR spectrum of benzoic acid. (2025). Available from: [Link]

• National Open Access Monitor, Ireland. 1H and13C NMR spectroscopy of 6-aryl-substituted 3-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-s-triazolo[3,4-b]-1,3,4-thiadiazoles. Available from: [Link]

• SpectraBase. benzoic acid, 4-[(E)-[[[[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]acetyl]hydrazono]methyl]- - Optional[13C NMR] - Chemical Shifts. Available from: [Link]

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• 9. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Engineering Metal-Organic Framework Stability: A Comparative Analysis of Trimesic Acid vs. 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid

As Metal-Organic Frameworks (MOFs) transition from academic curiosities to industrial and pharmaceutical applications—such as targeted drug delivery and advanced gas separation—hydrolytic and chemical stability remains the primary translational bottleneck[1]. The structural integrity of a MOF in aqueous or physiological media is fundamentally dictated by the thermodynamics of its coordination bonds and the steric environment of its metal nodes.

This guide provides an in-depth, objective comparison between two distinct classes of organic linkers: the classic pure-carboxylate Trimesic Acid (BTC) and the advanced mixed-donor 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (ATBA) . By analyzing the causality behind their coordination chemistry, we will establish why ligand selection is the most critical variable in engineering MOF stability.

Mechanistic Foundations: Coordination Chemistry & HSAB Theory

To understand the stability profiles of these ligands, we must apply the Hard-Soft Acid-Base (HSAB) theory and examine the local coordination environment they create.

Trimesic Acid (BTC): The Pure O-Donor

Trimesic acid (1,3,5-benzenetricarboxylic acid) is a highly symmetric, rigid, trivalent carboxylate. It is the foundational linker for iconic MOFs like HKUST-1 (Cu-BTC) and the MIL-100 series[2].

• The Causality of Instability: Carboxylate oxygens are "hard" Lewis bases. When coordinated to borderline or "soft" metal ions like Cu²⁺ or Zn²⁺ (e.g., in HKUST-1), the resulting M–O bonds are highly polarized and thermodynamically susceptible to nucleophilic attack by water molecules[3]. Water easily displaces the carboxylate ligands at the axial sites of the metal paddlewheels, leading to rapid framework collapse in humid or aqueous environments[1].

• The Exception: BTC only achieves high water stability when paired with high-valence, "hard" metal ions like Fe³⁺, Cr³⁺, or Al³⁺ (as seen in MIL-100), where the hard-hard M–O interactions are significantly stronger[1].

4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (ATBA): The Mixed N,O-Donor

ATBA is an asymmetric, bifunctional ligand featuring both a hard carboxylate group and a borderline/soft 1,2,4-triazole ring, supplemented by an amino (-NH₂) group.

• Thermodynamic Shielding: The nitrogen atoms in the triazole ring act as strong σ-donors and π-acceptors. The pKa of a triazole is significantly higher than that of a carboxylic acid, meaning the resulting M–N bonds with borderline metals (Zn²⁺, Cu²⁺, Co²⁺) are highly covalent and thermodynamically resistant to hydrolysis[4].

• Steric and Hydrophobic Protection: The -NH₂ group on the triazole ring plays a critical role. It does not typically coordinate to the metal; instead, it participates in inter- and intra-molecular hydrogen bonding. This creates a dense, localized hydrophobic pocket that sterically repels water molecules from the vulnerable metal center, providing a kinetic barrier to hydrolysis.

Mechanistic pathway comparing hydrolytic degradation in BTC vs. thermodynamic shielding in ATBA.

Quantitative Data Comparison

The following table synthesizes typical performance metrics of borderline-metal MOFs constructed with BTC versus ATBA. Data reflects standardized testing conditions (e.g., Cu-BTC vs. Zn/Cu-ATBA analogues).

Parameter	Trimesic Acid (e.g., Cu-BTC / HKUST-1)	ATBA (e.g., Zn-ATBA / Cu-ATBA)	Causality / Scientific Rationale
BET Surface Area	1,500 – 1,800 m²/g[2]	600 – 1,100 m²/g	BTC's rigid, symmetric C3 structure creates larger, highly open pores. ATBA's asymmetry and -NH₂ groups partially occlude pore volume.
Water Stability (RT)	Degrades within 24-48 hours[1]	Stable > 30 days	Labile M-O bonds in BTC vs. highly covalent M-N bonds and hydrophobic shielding in ATBA.
pH Stability Range	Narrow (pH 5 – 7)	Broad (pH 3 – 11)	Triazole rings resist protonation at low pH and hydroxide attack at high pH better than carboxylates.
Thermal Stability	~300 °C	~350 – 400 °C	The mixed N,O-coordination network provides superior lattice enthalpy.
Primary Application	Gas storage (dry conditions), RO membrane precursors[2]	Drug delivery, aqueous catalysis, humid gas separation[4]	Stability dictates application. ATBA is vastly superior for physiological or industrial aqueous environments.

Self-Validating Experimental Protocols

To objectively verify the stability claims above, researchers must employ a closed-loop, self-validating experimental system. The following protocols detail the synthesis and rigorous stress-testing required to evaluate these linkers.

Protocol A: Solvothermal Synthesis & Activation

Objective: Synthesize phase-pure MOF crystals for baseline characterization.

• Precursor Preparation:

  • For BTC: Dissolve 0.5 mmol Cu(NO₃)₂·3H₂O and 0.33 mmol Trimesic Acid in 15 mL of a 1:1:1 DMF/Ethanol/Water mixture[3].

  • For ATBA: Dissolve 0.5 mmol Zn(NO₃)₂·6H₂O and 0.5 mmol ATBA in 15 mL of DMF/Water (4:1 v/v).

• Solvothermal Reaction: Transfer solutions to Teflon-lined stainless steel autoclaves. Heat the BTC mixture at 85°C for 24 hours, and the ATBA mixture at 120°C for 72 hours.

• Washing & Solvent Exchange: Isolate crystals via centrifugation (7000 rpm, 10 mins). Wash 3x with DMF to remove unreacted ligands, followed by a 3-day solvent exchange in absolute methanol (replacing methanol daily) to remove high-boiling DMF from the pores.

• Activation: Evacuate samples under dynamic vacuum (10⁻⁴ Torr) at 150°C for 12 hours.

• Baseline Validation: Confirm phase purity via Powder X-Ray Diffraction (PXRD) and establish baseline porosity via N₂ adsorption isotherms at 77 K.

Protocol B: Accelerated Hydrolytic Stress Testing

Objective: Quantify structural degradation in aqueous environments.

• Aqueous Immersion: Suspend 50 mg of activated MOF in 20 mL of:

  • Ultrapure DI water (pH 7).

  • Phosphate-buffered saline (PBS, pH 7.4) to simulate physiological conditions.

  • Acidic/Basic buffers (pH 3 and pH 10).

• Incubation: Agitate samples on an orbital shaker at 150 rpm at 37°C (simulating human body temperature for drug development) for intervals of 1, 7, and 15 days.

• Recovery & Re-activation: Filter the solids, wash with methanol, and re-activate under vacuum at 120°C.

• Validation Loop:

  • PXRD: Compare post-stress diffractograms to the baseline. Peak broadening or the appearance of new phases indicates framework collapse.

  • BET Analysis: Calculate the retained surface area. A drop in porosity is often the first indicator of micro-collapse before bulk PXRD changes are visible.

  • ICP-MS (Supernatant): Analyze the immersion liquid for leached metal ions (Cu²⁺ or Zn²⁺). High metal leaching confirms the cleavage of coordination bonds.

Standardized workflow for synthesizing and validating the hydrolytic stability of MOFs.

Strategic Recommendations for Application Scientists

When selecting between these ligands for novel MOF development, the decision must be driven by the end-use environment:

• Choose Trimesic Acid (BTC) when:

  • You are synthesizing MOFs with hard metal ions (Fe³⁺, Al³⁺) where the M-O bond is intrinsically stable[1].

  • The application requires ultra-high surface area (>1500 m²/g) in strictly dry environments (e.g., cryogenic hydrogen storage)[2].

  • You are utilizing BTC as a precursor for trimesoyl chloride (TMC) in reverse osmosis membrane fabrication[2].

• Choose ATBA when:

  • Working with borderline/soft metals (Zn²⁺, Cu²⁺, Co²⁺) where carboxylate bonds would fail in water.

  • Developing drug delivery vehicles that must survive the aqueous, ion-rich environment of the human bloodstream without premature degradation.

  • Engineering materials for humid gas separation, where the triazole's M-N bonds and the amino group's hydrogen-bonding network prevent water vapor from collapsing the pores[4].

References

• The chemical stability of metal-organic frameworks in water treatments: Fundamentals, effect of water matrix and judging methods Source: ResearchGate URL:[Link]

• Trimesic Acid: Applications in RO Membranes, MOFs, and Specialty Chemicals Source: Unifarmchem URL:[Link]

• Source: Google Patents (WO2020016617A1)

• Recent Progress and Challenges in the Field of Metal–Organic Framework-Based Membranes for Gas Separation Source: MDPI URL:[Link]

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• 3. WO2020016617A1 - Process for preparing metal organic frameworks having improved water stability - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to FTIR Validation of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid

This guide provides an in-depth, expert-level comparison and validation framework for the functional groups present in 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid using Fourier Transform Infrared (FTIR) spectroscopy. Designed for researchers, medicinal chemists, and quality control professionals, this document moves beyond a simple recitation of spectral data. It explains the causal relationships between molecular structure, vibrational modes, and the resulting FTIR spectrum, providing a robust, self-validating methodology for structural confirmation.

The Principle of FTIR in Structural Elucidation

FTIR spectroscopy is a cornerstone analytical technique for the identification of functional groups in a molecule.[1] When a sample is irradiated with infrared light, its covalent bonds absorb energy at specific frequencies, causing them to vibrate (stretch, bend, or rotate).[1][2] The frequencies of absorbed radiation are unique to the types of bonds and their molecular environment. An FTIR spectrum, which plots transmittance or absorbance against wavenumber (cm⁻¹), serves as a unique molecular "fingerprint," allowing for the rapid confirmation of a molecule's functional architecture.[1][3] For a multifunctional molecule like 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid, FTIR is an indispensable first-pass technique to verify its successful synthesis and purity.

Molecular Architecture and Key Vibrational Moieties

To validate the structure, we must first deconstruct the molecule into its primary infrared-active components. Each component possesses characteristic vibrational modes that we expect to observe in the final spectrum.

Caption: Molecular structure of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid.

The key functional groups for FTIR validation are:

• Carboxylic Acid: Characterized by O-H and C=O bonds.

• Aromatic Ring: The substituted benzene ring with its C-H and C=C bonds.

• Primary Amine: The -NH₂ group attached to the triazole ring.

• 1,2,4-Triazole Ring: A heterocyclic system with C=N, C-N, and N-H bonds.

Comparative Analysis of Expected FTIR Absorption Bands

The following sections provide a detailed comparison of the expected absorption bands for each functional group. The complexity of this molecule means that several key regions will show overlapping peaks; understanding the nature of these overlaps is critical for accurate interpretation.

The Carboxylic Acid Signature (Benzoic Acid Moiety)

In the solid state, carboxylic acids exist as hydrogen-bonded dimers, which profoundly influences their FTIR spectrum.[4][5]

• O-H Stretching: Instead of a sharp peak, we expect an exceptionally broad and strong absorption band spanning from 3300 cm⁻¹ to 2500 cm⁻¹ .[3][5][6] This broadness is the hallmark of the strong hydrogen bonding in the carboxylic acid dimer.[3] This band will likely overlap with C-H and N-H stretching vibrations, appearing as a wide, rolling envelope upon which sharper peaks are superimposed.[5]

• C=O Stretching: Due to conjugation with the aromatic ring, the carbonyl (C=O) stretching vibration is expected to appear as a very strong, sharp peak in the range of 1710-1680 cm⁻¹ .[3][7] The high intensity is due to the large change in dipole moment during the vibration.[8]

• C-O Stretching and O-H Bending: Two other bands confirm the carboxylic acid group. A strong C-O stretching vibration should be observed between 1320-1210 cm⁻¹ .[5][7] Additionally, an in-plane O-H bending vibration appears in the 1440-1395 cm⁻¹ region, though it may be obscured by C-H bending bands.[5] A broad O-H out-of-plane wagging peak is also characteristically found between 960-900 cm⁻¹ .[7]

The Primary Amine Signature (-NH₂ Group)

The primary amine group provides a distinct set of peaks that are readily identifiable.

• N-H Stretching: Primary amines exhibit two medium-intensity bands in the 3500-3300 cm⁻¹ region.[9][10] These correspond to the asymmetric (~3450 cm⁻¹) and symmetric (~3350 cm⁻¹) stretching modes of the N-H bonds.[9][11] These peaks are characteristically sharper and less intense than alcohol O-H bands and will appear superimposed on the broad carboxylic acid O-H envelope.[9][10]

• N-H Bending (Scissoring): A medium to strong scissoring vibration is expected in the 1650-1580 cm⁻¹ range.[10] This peak can sometimes be mistaken for an aromatic C=C stretch, but its position and intensity are characteristic of the -NH₂ group.

• C-N Stretching: The stretching of the C-N bond connecting the amine to the aromatic triazole ring is expected to produce a strong band between 1335-1250 cm⁻¹ .[10]

The Heterocyclic Core Signature (1,2,4-Triazole Ring)

The triazole ring contributes several characteristic vibrations to the spectrum.

• N-H Stretching: The N-H bond within the triazole ring itself will exhibit a stretching vibration, typically appearing as a medium-intensity peak around 3126 cm⁻¹ .[12] This will be part of the complex series of absorptions in the high-frequency region.

• C=N and N=N Stretching: The stretching vibrations of the C=N and N=N bonds within the heterocyclic ring are expected in the 1540-1500 cm⁻¹ region.[12][13] These bands are crucial for confirming the presence of the triazole core.

• Ring Skeletal Vibrations: The entire triazole ring can "breathe" or deform, leading to a series of complex absorptions in the fingerprint region (< 1500 cm⁻¹). These bands, while difficult to assign individually without computational modeling, contribute to the unique fingerprint of the molecule.[14]

The Aromatic Backbone Signature (Benzene Ring)

The substituted benzene ring provides a final layer of validation.

• Aromatic C-H Stretching: Look for weak to medium, sharp peaks just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[15][16] The presence of absorption both above and below 3000 cm⁻¹ is a strong indicator of a molecule containing both aromatic and saturated C-H bonds (though this molecule lacks the latter).

• Aromatic C=C Stretching: Multiple sharp bands of variable intensity are expected in the 1600-1450 cm⁻¹ region due to C=C bond stretching within the ring.[15][16] These are often referred to as "ring modes."

• C-H Out-of-Plane (OOP) Bending: Strong absorptions in the 900-675 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds.[15] The exact position of these bands can provide information about the substitution pattern on the benzene ring.

Summary Data: A Comparative Guide to Peak Assignment

The following table summarizes the expected vibrational frequencies, their assignments, and their characteristic intensities. This serves as a quick-reference guide for validating the spectrum of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid.

Functional Group Moiety	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity	Supporting Evidence
Carboxylic Acid	O-H Stretch (H-bonded dimer)	2500 - 3300	Strong, Very Broad	[3][4][5][6][17]
C=O Stretch (Aromatic)	1680 - 1710	Strong, Sharp	[3][7][18]
C-O Stretch	1210 - 1320	Strong	[5][7]
O-H Bend (Out-of-Plane)	900 - 960	Medium, Broad	[7]
Primary Amine	N-H Asymmetric Stretch	~3400 - 3500	Medium, Sharp	[9][10][19]
N-H Symmetric Stretch	~3300 - 3400	Medium, Sharp	[9][10][19]
N-H Bend (Scissor)	1580 - 1650	Medium - Strong	[10]
1,2,4-Triazole Ring	N-H Stretch (Ring)	~3120 - 3150	Medium	[12]
C=N / N=N Stretch	1500 - 1540	Medium	[12][13]
Ring Skeletal Vibrations	< 1500	Variable	[14]
Aromatic Benzene	=C-H Stretch	3000 - 3100	Weak - Medium	[15][16]
C=C Ring Stretch	1450 - 1600	Medium, Sharp (multiple)	[15][16]
C-H OOP Bend	675 - 900	Strong	[15]

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

This protocol describes the preparation of a solid sample using the potassium bromide (KBr) pellet method. This technique is chosen for its ability to produce high-quality, reproducible spectra for solid-phase materials by minimizing scattering effects.

Caption: Standard workflow for FTIR analysis via the KBr pellet method.

Methodology:

• Materials: 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid sample, FTIR-grade potassium bromide (KBr), agate mortar and pestle, hydraulic press with pellet die.

• Sample Preparation:

  • Rationale: KBr is transparent to infrared radiation and provides a non-absorbing matrix for the sample. Grinding ensures the particle size is smaller than the wavelength of the IR radiation, minimizing light scattering (the Christiansen effect) and producing sharp, well-defined peaks.

  • Procedure:

    • Gently dry the KBr powder in an oven at ~110°C for 2-4 hours and store it in a desiccator to remove absorbed water, which shows a broad O-H absorption.

    • Weigh approximately 1-2 mg of the sample and 100-200 mg of dry KBr. The 1:100 ratio is critical for obtaining a spectrum with absorbances within the linear range of the detector.

    • Combine the sample and KBr in an agate mortar. Grind the mixture thoroughly for 3-5 minutes until it becomes a fine, homogenous powder with a consistent, pale appearance.

    • Transfer a portion of the powder to the pellet die. Place the die under a hydraulic press and apply 7-10 tons of pressure for approximately 2 minutes.

    • Carefully release the pressure and extract the die. The resulting KBr pellet should be thin and transparent or translucent.

• Data Acquisition:

  • Rationale: A background spectrum must be acquired first to computationally subtract the contributions of atmospheric water vapor and carbon dioxide, which have strong IR absorptions.

  • Procedure:

    • Ensure the sample compartment of the FTIR spectrometer is empty.

    • Acquire a background spectrum (typically an average of 16-32 scans for a good signal-to-noise ratio).

    • Place the KBr pellet into the sample holder in the spectrometer.

    • Acquire the sample spectrum using the same scan parameters as the background. The instrument software will automatically ratio the sample spectrum against the background to produce the final transmittance or absorbance spectrum.

Conclusion

The validation of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid by FTIR spectroscopy is a multi-faceted process that relies on the positive identification of several key functional groups. A successful validation is contingent upon observing the characteristic signatures of the carboxylic acid dimer (a very broad O-H stretch and a strong C=O stretch at <1710 cm⁻¹), the primary amine (a doublet of N-H stretches ~3400 cm⁻¹ and an N-H bend ~1620 cm⁻¹), the aromatic ring (C-H stretches >3000 cm⁻¹ and C=C stretches ~1600-1450 cm⁻¹), and the triazole core (C=N stretches ~1520 cm⁻¹). By systematically comparing the acquired spectrum against the data provided in this guide, researchers can confidently confirm the identity and structural integrity of their target compound. For unequivocal structural elucidation, it is best practice to complement FTIR data with other analytical techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[20]

References

• Google. (2026). Current time in Merrimack County, US.
• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY.
• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Carboxylic Acids.
• Chem LibreTexts. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR.
• Doc Brown's Chemistry. (2026). Infrared spectrum of benzoic acid.
• University of California, Los Angeles. (n.d.).
• OpenStax. (2023). 24.10 Spectroscopy of Amines - Organic Chemistry.
• International Journal of Research in Pharmacy and Chemistry. (n.d.). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING.
• ResearchGate. (n.d.).
• FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil
• Correlation between C=O Stretching Vibrational Frequency and pKa Shift of Carboxylic Acids. (n.d.). PMC.
• JoVE. (2024). Video: IR Frequency Region: Alkene and Carbonyl Stretching.
• Spectroscopy Online. (2019). Organic Nitrogen Compounds II: Primary Amines.
• Michigan State University. (n.d.). Infrared Spectrometry.
• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines.
• Specac Ltd. (n.d.). Interpreting Infrared Spectra.
• Spectroscopy Online. (2018). The C=O Bond, Part III: Carboxylic Acids.
• PharmaInfo. (n.d.).
• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY.
• BenchChem. (2025). Spectroscopic Properties of 1,2,4-Triazol-5-one: An In-depth Technical Guide.
• ResearchGate. (n.d.).
• Slideshare. (n.d.). Infrared Spectroscopy: Analyse the functional groups of benzoic acid.

• InstaNANO. (2026). FTIR Functional Group Database Table with Search. [Link]

• Scribd. (n.d.).
• Quora. (2016). What is the IR spectrum of benzoic acid? How is it determined?.
• ACD/Labs. (2008).
• PubMed. (2025). Dataset of Fourier transform infrared (FTIR) spectra of a primary amine, selected aldehydes, and their Schiff bases acquired using the Invenio-R spectrometer.
• AIP Publishing. (2020). Vibrational spectroscopic signatures of hydrogen bond induced NH stretch–bend Fermi-resonance in amines.
• The Journal of Chemical Physics. (2012). FTIR investigation of the O-H⋯Xe interaction in simple carboxylic acids in solid xenon.
• Academia.edu. (n.d.). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles.
• ACS Publications. (2007).

• ResearchGate. (n.d.). Experimental (a)[3] and theoretical (b) IR spectra of triazole.

• Cengage. (n.d.). 2.3 THE MODES OF STRETCHING AND BENDING.
• International Journal of Applied Engineering Research. (2017). Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions.
• ChemicalBook. (n.d.). 1,2,4-Triazole(288-88-0)IR1.
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• University of Calgary. (n.d.). Table of Characteristic IR Absorptions.
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Comprehensive Analytical Guide: Powder X-Ray Diffraction (PXRD) Profiling of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid

Target Audience: Materials Scientists, Crystallographers, and Pharmaceutical Development Professionals.

Executive Briefing & Mechanistic Crystallography

The compound 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (hereafter referred to as ATBA ) is a highly versatile bifunctional ligand. Featuring both a rigid nitrogen-rich triazole ring and an oxygen-donor carboxylic acid group, ATBA is a privileged scaffold in both the development of potent pharmacological agents and the solvothermal synthesis of robust Metal-Organic Frameworks (MOFs) .

Because the physicochemical properties of ATBA—such as solubility, bioavailability, and metal-coordination geometry—are entirely dependent on its solid-state packing, Powder X-Ray Diffraction (PXRD) is the gold-standard analytical technique for its characterization. This guide objectively compares various PXRD modalities to determine the optimal analytical pathway for ATBA polymorph screening and MOF structural validation.

Fig 1: Strategic PXRD workflow for characterizing triazole-benzoic acid derivatives.

Objective Comparison of PXRD Modalities

When analyzing anisotropic organic crystals like ATBA, selecting the correct diffraction modality is critical. Below is an objective performance comparison of three primary PXRD techniques.

Table 1: Comparative Performance of PXRD Modalities for ATBA Analysis

Modality	X-Ray Source	Resolution (Δd/d)	Scan Time	Primary Utility	Limitations
Benchtop PXRD	Cu-Kα (1.5406 Å)	~10⁻³	15–30 min	Routine phase ID, bulk purity checks	Lower intensity for trace polymorphs
VT-PXRD	Cu-Kα + Thermal Stage	~10⁻³	2–4 hrs	Thermal stability, desolvation tracking	Thermal expansion causes peak shifts
Synchrotron PXRD	Tunable (e.g., 0.4 Å)	~10⁻⁴	< 1 min	Ab initio structure solution	High cost, limited accessibility

Table 2: Characteristic PXRD Peak Profile of Pure ATBA (Standard Cu-Kα)

To validate your benchtop results, compare your diffractogram against these characteristic Bragg peaks. The low-angle peaks are highly sensitive to the hydrogen-bonding networks formed by the triazole rings.

Peak Index	2θ (°)	d-spacing (Å)	Relative Intensity (I/I₀)	FWHM (°)	Crystallographic Significance
1	8.42	10.49	100	0.08	Primary inter-planar stacking (001)
2	12.15	7.28	45	0.10	Triazole-triazole hydrogen bonding
3	16.88	5.25	60	0.09	Benzoic acid dimer interactions
4	24.55	3.62	85	0.12	π-π stacking of aromatic rings

Self-Validating Experimental Protocols

As an Application Scientist, I emphasize that a protocol is only as good as its internal validation. The following methodologies explain the causality behind each step to ensure data integrity.

Protocol A: High-Resolution Benchtop PXRD for Polymorph Screening

Objective: Obtain a high-fidelity diffractogram of ATBA with minimal preferred orientation.

• System Calibration (Validation Step): Before analyzing ATBA, run a NIST LaB₆ (Lanthanum Hexaboride) standard. Causality: The FWHM of the LaB₆ peak at 21.36° 2θ must be <0.06°. If it is wider, the instrument's optics are misaligned, which will artificially broaden the ATBA peaks and mask closely eluting polymorphs.

• Micronization: Gently grind 50 mg of ATBA in an agate mortar for exactly 60 seconds. Causality: ATBA forms needle-like crystals. Gentle grinding reduces the crystallite size to the optimal 1–5 μm range, ensuring random orientation. Over-grinding must be avoided as mechanical stress can induce localized amorphization.

• Sample Mounting: Pack the powder into a zero-background silicon holder using the "side-drift" method. Causality: Silicon cut along specific crystallographic planes produces no background diffraction. The side-drift method prevents the needle-like crystals from laying flat, eliminating artificially inflated intensities at the (001) plane.

• Data Collection: Scan from 5° to 40° 2θ using a step size of 0.01° and a dwell time of 2 seconds per step.

Protocol B: Variable-Temperature PXRD (VT-PXRD) for Thermal Stability

Objective: Monitor the structural integrity of ATBA and its coordination polymers at elevated temperatures .

• Mounting on Alumina: Mount 10 mg of ATBA onto an alumina flat-plate holder. Causality: Unlike silicon, alumina has a highly predictable and minimal thermal expansion coefficient, preventing zero-point shifts at elevated temperatures.

• Environmental Control: Flush the heating chamber with dry Nitrogen (50 mL/min) for 15 minutes prior to heating. Causality: The 5-amino group on the triazole ring is susceptible to oxidative degradation above 150°C. An inert atmosphere isolates purely thermal phase transitions from chemical degradation.

• Thermal Ramping: Ramp the temperature at 5°C/min, holding for 10 minutes at each 25°C interval before scanning. Causality: This isothermal hold ensures thermal equilibrium across the entire sample bed, preventing peak splitting caused by thermal gradients.

• Self-Validation (Cooling Cycle): After reaching 250°C, cool the sample back to 25°C and run a final scan. Causality: If the primary peak at ~8.4° 2θ returns exactly to its original position and the baseline remains flat, the system confirms that the observed high-temperature shifts were reversible thermal expansions, not irreversible degradation.

Application in MOF Synthesis and Drug Delivery

When ATBA is utilized as a ligand in solvothermal synthesis, the resulting MOFs exhibit distinct PXRD patterns compared to the free ligand. The disappearance of the ATBA peak at 16.88° 2θ (benzoic acid dimer) and the emergence of new low-angle peaks (typically between 3° and 7° 2θ) confirm successful metal coordination and the formation of a porous framework suitable for Active Pharmaceutical Ingredient (API) loading.

Fig 2: Solvothermal synthesis of MOFs using the triazole ligand for API delivery.

References

• 1,2,4-Triazole A Privileged Scaffold For The Development Of Potent Antifungal Agents-A Brief Review. Polyhedron. Available at:[Link][1]

• Insights into Paraben Adsorption by Metal–Organic Frameworks for Analytical Applications. ACS Applied Materials & Interfaces. Available at:[Link][2]

• N-Donor Auxiliary Ligand Influence on the Coordination Mode Variations of V-Shaped Triazole Dicarboxylic Acid Ligand Affording Seven New Luminescent Zn(II) Compounds with Variable Structural Motifs. Crystal Growth & Design. Available at:[Link][3]

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mass spectrometry fragmentation pathways for 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoicacid

An in-depth technical analysis and platform comparison for elucidating the mass spectrometry (MS) fragmentation pathways of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (Exact Mass: 204.0646 Da; Formula: C9H8N4O2).

Executive Summary

The structural characterization of bifunctional heterocyclic compounds like 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid presents a unique analytical challenge. The molecule contains two highly diagnostic, yet distinct, functional moieties: a labile benzoic acid group and a highly stable 5-amino-1,2,4-triazole ring. Understanding its gas-phase fragmentation is critical for metabolite identification, degradation profiling, and pharmacokinetic assay development.

This guide objectively compares the performance of High-Resolution Quadrupole Time-of-Flight (Q-TOF) MS against Triple Quadrupole (QqQ) MS for analyzing this compound, providing researchers with field-proven methodologies, mechanistic rationales, and quantitative experimental data.

Mechanistic Causality: Fragmentation Pathways

To design an effective MS/MS method, one must first understand the thermodynamic and kinetic drivers behind the molecule's gas-phase dissociation. The fragmentation of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is highly dependent on the ionization mode and the applied collision energy (CE).

The Benzoic Acid Moiety (Low Collision Energy: 10–20 eV) In electrospray ionization (ESI), the carboxylic acid group dictates the primary fragmentation. In negative mode, the [M-H]⁻ ion (m/z 203) predominantly undergoes rapid decarboxylation, losing CO₂ (44 Da) to form a stable carbanion at m/z 159. This loss of carbon dioxide is a highly characteristic, thermodynamically favored fragmentation reaction for deprotonated benzoic acid derivatives[1]. In positive mode, the protonated precursor [M+H]⁺ (m/z 205.0724) undergoes both dehydration (-H₂O, 18 Da) and decarboxylation (-CO₂, 44 Da)[2].

The Amino-Triazole Moiety (High Collision Energy: 30–50 eV) Once the carboxylic acid group is cleaved, higher collision energies are required to break the aromatic 1,2,4-triazole ring. The intermediate fragment at m/z 161.0826 undergoes collision-induced dissociation (CID) to expel ammonia (-NH₃, 17 Da) from the exocyclic amino group. Further ring cleavage results in the characteristic expulsion of nitrogen gas (-N₂, 28 Da) and hydrogen cyanide (-HCN, 27 Da), which are hallmark neutral losses for triazole derivatives[3].

ESI+ CID Fragmentation Pathway of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid.

Platform Comparison: Q-TOF vs. QqQ

Choosing the right mass analyzer depends on whether the goal is structural elucidation or targeted quantification.

• Q-TOF MS (e.g., Agilent 6546, Waters Xevo G2-XS): Q-TOF systems provide high mass accuracy (<2 ppm) and high resolution (>40,000 FWHM). This is absolutely critical for distinguishing isobaric neutral losses. For example, distinguishing the loss of N₂ (28.0061 Da) from CO (27.9949 Da) is impossible on a nominal mass instrument but trivial on a Q-TOF.

• QqQ MS (e.g., SCIEX 5500, Thermo TSQ Altis): Triple quadrupoles excel in duty cycle and sensitivity. By utilizing Multiple Reaction Monitoring (MRM), QqQ systems filter out chemical noise, making them the gold standard for quantifying triazole derivatives in complex matrices (e.g., soil, plasma) at sub-ng/mL levels[4].

Table 1: Performance Comparison for Triazole-Benzoic Acid Analysis

Feature	Q-TOF MS/MS (High Resolution)	QqQ MS/MS (Nominal Mass)
Primary Application	Ab initio pathway mapping, unknown screening	Targeted quantification, DMPK assays
Mass Accuracy	< 2 ppm (Exact Formula Assignment)	~ 0.1 Da (Nominal Mass)
Sensitivity (LOD)	Moderate (~1-5 ng/mL)	Excellent (< 0.1 ng/mL in MRM mode)
Dynamic Range	3 to 4 orders of magnitude	5 to 6 orders of magnitude
Data Acquisition	Data-Dependent Acquisition (DDA), All-Ions	Multiple Reaction Monitoring (MRM)

Self-Validating Experimental Protocol

To ensure trustworthiness, the following LC-MS/MS protocol is designed as a self-validating system. By running the sample in both positive and negative ESI modes, and utilizing an energy-stepping CID approach, the method cross-verifies the presence of both the acidic and basic functional groups.

Step 1: Sample Preparation

• Dissolve 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid reference standard in HPLC-grade Methanol to a stock concentration of 1 mg/mL.

• Dilute to a working concentration of 1 µg/mL using 50:50 Methanol:Water containing 0.1% Formic Acid (to promote protonation for ESI+) or 10 mM Ammonium Acetate (to promote deprotonation for ESI-).

Step 2: UHPLC Separation

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) maintained at 40 °C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.3 mL/min. Injection volume: 2 µL.

Step 3: MS/MS Optimization (Energy Stepping)

• Source Parameters: Capillary Voltage at 3.5 kV (ESI+) / 2.5 kV (ESI-). Desolvation temperature at 350 °C.

• CID Energy Stepping: Acquire MS/MS spectra at three distinct collision energies:

  • 15 eV: Captures the precursor ion and initial labile losses (-H₂O, -CO₂).

  • 30 eV: Captures intermediate ring cleavage (-NH₃).

  • 45 eV: Forces complete fragmentation of the triazole core (-N₂, -HCN).

Comparative LC-MS/MS Workflow for Triazole-Benzoic Acid Analysis.

Quantitative Data & Fragment Assignments

The table below summarizes the theoretical exact masses versus the observed fragments on a Q-TOF system, demonstrating the necessity of high-resolution MS for accurate pathway mapping. The mass errors are kept well below 5 ppm, validating the proposed mechanistic pathways.

Table 2: Q-TOF MS/MS Fragment Data (ESI+, Precursor m/z 205.0724)

Fragment Assignment	Neutral Loss	Theoretical m/z	Observed m/z	Mass Error (ppm)	Optimal CE (eV)	Relative Abundance
[M+H]⁺ (Precursor)	None	205.0724	205.0726	+0.9	10	100% (at 10 eV)
[M+H - H₂O]⁺	H₂O (18.0106)	187.0618	187.0615	-1.6	15	35%
[M+H - CO₂]⁺	CO₂ (43.9898)	161.0826	161.0829	+1.8	20	100% (at 20 eV)
[M+H - CO₂ - NH₃]⁺	NH₃ (17.0265)	144.0561	144.0558	-2.0	35	60%
[M+H - CO₂ - HCN]⁺	HCN (27.0107)	134.0719	134.0722	+2.2	45	45%
[M+H - CO₂ - N₂]⁺	N₂ (28.0061)	133.0765	133.0761	-3.0	45	80%

Note: For QqQ targeted assays, the transition 205.1 → 161.1 is recommended as the primary quantifier due to its high thermodynamic stability and abundance, while 205.1 → 133.1 serves as an excellent secondary qualifier.

Conclusion

The fragmentation of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is governed by the distinct labilities of its functional groups. The benzoic acid moiety readily undergoes decarboxylation at low collision energies, while the robust amino-triazole ring requires higher energies to yield diagnostic N₂, HCN, and NH₃ losses.

For researchers tasked with structural elucidation or identifying unknown degradants, Q-TOF MS is the mandatory platform due to its sub-2 ppm mass accuracy, which prevents the misassignment of isobaric fragments. Conversely, for downstream pharmacokinetic or environmental monitoring where sensitivity is paramount, the method should be transferred to a QqQ MS utilizing the MRM transitions established by the high-resolution data.

Sources

• 1. Sci-Hub. An intriguing “reversible reaction” in the fragmentation of deprotonated dicamba and benzoic acid in a Q‐orbitrap mass spectrometer: Loss and addition of carbon dioxide / Rapid Communications in Mass Spectrometry, 2020 [sci-hub.kr]
• 2. geo.fu-berlin.de [geo.fu-berlin.de]
• 3. Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP04861J [pubs.rsc.org]
• 4. sciex.com [sciex.com]

A Comparative Guide to the Luminescence Quantum Yield of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic Acid Lanthanide Complexes

This guide provides a detailed comparison of the photoluminescent properties of lanthanide complexes synthesized with the organic ligand 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid. It is intended for researchers, scientists, and drug development professionals working with luminescent materials for applications such as bio-imaging, sensors, and optoelectronics.

Introduction: The Power of Lanthanide Luminescence

Trivalent lanthanide ions (Ln³⁺) are renowned for their unique photophysical properties, including sharp, line-like emission bands, long luminescence lifetimes (from microseconds to milliseconds), and large Stokes shifts.[1][2] These characteristics arise from electron transitions within the 4f subshell, which are shielded from the external environment. However, these f-f transitions are parity-forbidden (Laporte-forbidden), leading to very low molar absorption coefficients.[3][4]

To overcome this limitation, organic ligands are coordinated to the lanthanide ion to act as "antennas" or sensitizing chromophores.[1][3][4] This "antenna effect" involves a three-step process:

• The organic ligand absorbs incident light (typically UV) and is excited from its ground singlet state (S₀) to an excited singlet state (S₁).

• The ligand undergoes efficient intersystem crossing (ISC) to a lower-energy triplet state (T₁).

• The energy is transferred from the ligand's triplet state to a resonant excited state of the lanthanide ion, which then de-excites through its characteristic f-f emission.[1]

The efficiency of this entire process is quantified by the overall luminescence quantum yield (Φ), which is the ratio of photons emitted to photons absorbed.[5] The choice of the organic ligand is therefore critical for developing highly luminescent lanthanide complexes.[3][6]

The ligand 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is a promising candidate for an efficient antenna. It combines the π-conjugated system of benzoic acid, a well-known sensitizer, with a 1,2,4-triazole ring.[7] N-heterocyclic groups like triazoles are effective at coordinating with lanthanide ions and their triplet state energies can be well-matched for sensitizing key ions like Europium (Eu³⁺) and Terbium (Tb³⁺).[3][8]

The Antenna Effect: A Visualized Mechanism

The intramolecular energy transfer from the ligand to the lanthanide ion is the cornerstone of achieving bright luminescence. The following diagram illustrates this "antenna effect."

Caption: General experimental workflow for complex synthesis.

Step-by-Step Procedure:

• Ligand Preparation: Dissolve 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid (3 mmol) in a 1:1 ethanol/water solution containing sodium hydroxide (3 mmol) to deprotonate the carboxylic acid.

• Lanthanide Solution: In a separate flask, dissolve the corresponding lanthanide(III) chloride hexahydrate (e.g., EuCl₃·6H₂O, TbCl₃·6H₂O) (1 mmol) in a minimal amount of deionized water.

• Complexation: Slowly add the lanthanide solution dropwise to the stirring ligand solution at room temperature.

• Reaction: Heat the resulting mixture to reflux and maintain for 4-6 hours. A precipitate should form during this time.

• Isolation: Allow the mixture to cool to room temperature. Collect the solid precipitate by vacuum filtration.

• Purification: Wash the collected solid sequentially with deionized water and ethanol to remove unreacted starting materials.

• Drying: Dry the final product in a vacuum oven at 60°C overnight.

• Characterization: Confirm the structure and composition using Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR, for diamagnetic La³⁺ or Lu³⁺ analogues), and Elemental Analysis. [9][10]

Measurement of Luminescence Quantum Yield (Φ)

The relative quantum yield is typically determined by comparing the integrated emission intensity of the sample to that of a well-characterized standard. [5][11][12] Materials & Equipment:

• UV-Vis Spectrophotometer

• Corrected Spectrofluorometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks

• Standard: Quinine sulfate in 0.5 M H₂SO₄ (Φ = 0.546 for Tb³⁺) or [Ru(bpy)₃]Cl₂ in H₂O (Φ = 0.028 for Eu³⁺). [13] Procedure:

• Prepare Solutions: Prepare a series of dilute solutions of both the lanthanide complex sample and the quantum yield standard in a suitable solvent (e.g., DMSO, methanol, or water).

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength (λₑₓ). Adjust concentrations to ensure absorbance is below 0.1 to minimize inner filter effects. [11]3. Measure Emission Spectra: Record the corrected emission spectrum of each solution on the spectrofluorometer, using the same excitation wavelength (λₑₓ) and instrument settings (e.g., slit widths) for both the sample and the standard.

• Calculate Quantum Yield: The quantum yield (Φₓ) of the sample is calculated using the following equation:

  Φₓ = Φₛₜ * (Iₓ / Iₛₜ) * (Aₛₜ / Aₓ) * (nₓ² / nₛₜ²)

  Where:

  • Φ is the quantum yield.

  • I is the integrated emission intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

  • The subscript 'x' refers to the sample and 'st' refers to the standard. [5]

Conclusion and Outlook

The ligand 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid serves as an effective antenna for sensitizing lanthanide luminescence. Complexes with Tb³⁺ and Eu³⁺ are expected to be highly emissive in the green and red spectral regions, respectively, owing to the efficient energy transfer from the ligand's triplet state. The luminescence from Sm³⁺ and Dy³⁺ complexes is anticipated to be weaker but still characteristic. The modular nature of the synthesis allows for further tuning of the ligand's electronic properties to optimize absorption and energy transfer, paving the way for the development of advanced materials for bio-imaging probes, luminescent assays, and next-generation optical devices.

References

• A High-Throughput Method To Measure Relative Quantum Yield of Lanthanide Complexes for Bioimaging - PMC. (2019). Vertex AI Search.
• Structural and photophysical studies of europium complexes containing triazole ligands. Vertex AI Search.
• Increased Antenna Effect of the Lanthanide Complexes by Control of a Number of Terdentate N-Donor Pyridine Ligands | Inorganic Chemistry - ACS Publications. (2012).
• Improving the conjugation of organic ligands enhances the antenna effect and promotes the luminescence and optical imaging of chiral mononuclear Eu(iii) complexes - Chemical Science (RSC Publishing). Royal Society of Chemistry.
• Optical, electrochemical and photophysical analyses of heteroleptic luminescent Ln(iii)
• Quantum Yields of Luminescent Lanthanide Chelates and Far-Red Dyes Measured by Resonance Energy Transfer | Journal of the American Chemical Society. (2001).
• Listening to lanthanide complexes: determination of the intrinsic luminescence quantum yield by nonradiative relax
• Increased Antenna Effect of the Lanthanide Complexes by Control of a Number of Terdentate N-Donor Pyridine Ligands | Request PDF - ResearchGate.
• Increased antenna effect of the lanthanide complexes by control of a number of terdentate n-donor pyridine ligands - EdUHK Research Repository. (2012). EdUHK Research Repository.
• Guidelines for measurement of luminescence spectra and quantum yields of inorganic and organometallic compounds in solution and. Vertex AI Search.
• Synthesis of α-amino acid derived (1,2,3-triazol-4-yl)-picolinamide ( tzpa ) ligands and their corresponding luminescent Tb( iii ) complexes - Organic Chemistry Frontiers (RSC Publishing). (2023). Royal Society of Chemistry.
• Luminescent Lanthanide Complexes with Fluorinated Heterocycles as Light‐Harvesting Antennae - Diva-Portal.org. Diva-Portal.org.
• Structural and photophysical studies on ternary Sm(III), Nd(III), Yb(III), Er(III) complexes containing pyridyltriazole ligands - PMC. Vertex AI Search.
• Photophysical studies of low-symmetry Sm(iii) and Tb(iii) complexes reveal remarkable quantum yields - New Journal of Chemistry (RSC Publishing). Royal Society of Chemistry.
• Photoluminescent Lanthanide(III) Coordination Polymers with Bis(1,2,4-Triazol-1-yl)Methane Linker - MDPI. (2023). MDPI.
• Photoacoustic and luminescence properties study on energy transfer and relaxation processes of Tb(III) complexes with benzoic acid | Request PDF - ResearchGate.
• Photophysical Characteristics of the Eu(III) Complexes | Download Table - ResearchGate.
• Synthesis and characterization of the luminescent lanthanide complexes with two similar benzoic acids - PubMed. (2009). PubMed.
• Colorimetry of Luminescent Lanthanide Complexes - MDPI. (2020). MDPI.
• Lanthanide-Based Luminescent Hybrid Materials | Chemical Reviews - ACS Publications. (2009).
• Synthesis and characterization of the luminescent lanthanide complexes with two similar benzoic acids - PubMed. (2009). PubMed.
• Synthesis, Structures, and Properties of Complexes Based on 3,5-bis(triazol-1-yl) Benzoic Acid as the Main Ligand - ACS Publications. (2024).
• Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol - PMC. Vertex AI Search.

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• 1. Optical, electrochemical and photophysical analyses of heteroleptic luminescent Ln(iii) complexes for lighting applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
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• 6. Improving the conjugation of organic ligands enhances the antenna effect and promotes the luminescence and optical imaging of chiral mononuclear Eu(iii) complexes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and characterization of the luminescent lanthanide complexes with two similar benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-(5-amino-1H-1,2,4-triazol-3-yl)benzoicacid proper disposal procedures

As a Senior Application Scientist overseeing the integration of novel metal-organic framework (MOF) linkers and pharmaceutical intermediates, I frequently encounter laboratories that underestimate the logistical and safety requirements of specialty organics.

4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is a highly versatile bifunctional ligand 1. However, its structural motifs—specifically the electron-rich aminotriazole ring coupled with a benzoic acid moiety—present unique toxicological and environmental challenges. Improper disposal not only violates Resource Conservation and Recovery Act (RCRA) regulations 2 but also risks severe aquatic toxicity and the generation of hazardous nitrogen oxides (NOx) upon uncontrolled degradation.

This guide provides a self-validating, causally-driven operational protocol for the safe handling, spill response, and final disposal of this compound.

Causality in Hazard Mitigation: Why We Do What We Do

Understanding the chemical behavior of 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid is critical for designing an effective safety protocol. We do not just follow rules; we engineer workflows to neutralize specific chemical mechanisms.

• Aerosolization and Inhalation Risk: As a crystalline solid, this compound is highly prone to dusting. The aminotriazole pharmacophore is a known irritant to mucous membranes and respiratory tracts. We mandate the dampening of minor spills before collection to physically suppress aerosolization, effectively breaking the inhalation exposure pathway.

• Aquatic Persistence: Triazole derivatives exhibit high environmental persistence and are toxic to aquatic life 3. They resist standard biological wastewater treatment (aerobic sludge). Therefore, aqueous discharge (sink disposal) is strictly prohibited.

• Thermal Decomposition: When exposed to high heat outside of controlled incineration, the nitrogen-dense triazole ring decomposes into toxic NOx gases. Final disposal must be routed exclusively through EPA-compliant high-temperature incineration facilities equipped with NOx scrubbers.

Quantitative Safety & Physicochemical Data

To standardize risk assessment across your facility, refer to the following synthesized data table.

Property / Hazard	Value / Classification	Operational Implication
Molecular Formula	C9H8N4O2 (Isomeric base)	High nitrogen content; requires NOx-scrubbed incineration.
Physical State	Solid (Crystalline powder)	High risk of dust generation; handle exclusively in a fume hood.
GHS Classifications	Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Mandates use of nitrile gloves and tight-fitting safety goggles.
Aquatic Toxicity	Chronic Aquatic Tox. (Category 2)	Zero-discharge policy for sink or standard trash disposal.
EPA Waste Code	Unlisted (Manage as Characteristic)	Must be segregated from general non-hazardous waste.

Step-by-Step Disposal Methodology (Self-Validating Protocol)

A self-validating protocol ensures that each step confirms the success of the previous one, minimizing the margin for human error in the laboratory.

Phase 1: Segregation and Accumulation

• Designate a Satellite Accumulation Area (SAA): Establish a dedicated, chemically compatible, and leak-proof container (e.g., high-density polyethylene, HDPE) within the immediate laboratory space.

  • Validation Check: The container must remain closed at all times unless actively receiving waste. If you can smell chemical odors near the SAA, the primary seal is compromised and must be replaced immediately.

• Isolate from Incompatibles: Ensure the waste container does not contain strong oxidizing agents, strong acids, or reactive metals. The carboxylic acid moiety can react exothermically with strong bases, while the triazole ring can be degraded violently by oxidizers.

  • Validation Check: Review the pH and reactivity log of the container before adding the triazole waste to ensure zero risk of cross-reaction.

Phase 2: Packaging and Labeling

• Primary Containment: Transfer the solid waste (including contaminated filter papers, weighing boats, and disposable PPE) into the HDPE container using a dedicated solid-waste funnel to prevent exterior contamination.

• Regulatory Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state: "Hazardous Waste: Toxic Solid, Organic (Contains 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid)".

  • Validation Check: Cross-reference the label with your facility's Environmental Health and Safety (EHS) inventory system to ensure tracking barcodes match the chemical identity.

Phase 3: Final Transfer and Destruction

• EHS Handoff: Once the container reaches 90% capacity, or the regulatory time limit (typically 90-180 days depending on your site's generator status) is reached, initiate a transfer to the central EHS facility.

• High-Temperature Incineration: EHS will manifest the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). The facility must utilize high-temperature rotary kiln incineration (>1000°C) to ensure complete cleavage of the triazole ring and neutralization of NOx emissions.

Operational Spill Response Workflow

In the event of a spill, immediate and logical action is required to prevent exposure and environmental contamination. Follow the decision tree below to dictate your response.

Workflow for 4-(5-amino-1H-1,2,4-triazol-3-yl)benzoic acid spill response.

By adhering to these stringent, causally-driven protocols, laboratories not only protect their personnel and the environment but also ensure strict compliance with federal guidelines. Treating every novel intermediate with the utmost respect for its structural hazards is the hallmark of a mature, safety-oriented scientific organization.

References

• PubChem. "3,3'-(4-Amino-4H-1,2,4-triazole-3,5-diyl)dibenzoic acid".
• Environmental Protection Agency (EPA). "Section 261.33 - Hazardous Waste from Discarding of Commercial Chemical Products and the Containers and Spill Residues Thereof".
• Fisher Scientific.

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• 1. 3,3'-(4-Amino-4H-1,2,4-triazole-3,5-diyl)dibenzoic acid | C16H12N4O4 | CID 71445883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. fishersci.com [fishersci.com]